N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

Core Science & Biosynthesis

An In-depth Technical Guide to the Spectroscopic Data of Substituted Diarylureas

Introduction

Substituted N,N'-diarylureas represent a critical class of organic compounds, distinguished by a central urea moiety flanked by two aryl groups. Their structural motif is a cornerstone in medicinal chemistry and materials science. In drug development, this scaffold is prevalent in a multitude of kinase inhibitors, including the FDA-approved drug Sorafenib, by effectively interacting with key hinge regions in enzyme active sites. The electronic and steric properties of the substituents on the aryl rings are paramount, directly influencing the molecule's conformation, solubility, and biological activity.

Precise and unambiguous structural confirmation is therefore a non-negotiable prerequisite for any meaningful research and development. The triumvirate of modern analytical techniques—Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS)—provides the necessary toolkit for this characterization. This guide offers a detailed exploration of the key spectroscopic features of substituted diarylureas, explaining the causality behind spectral observations and providing field-proven protocols for data acquisition.

General Synthesis of Substituted Diarylureas

A prevalent and reliable method for synthesizing asymmetrically substituted diarylureas involves the reaction of a substituted phenyl isocyanate with a substituted aniline.[1][2] This reaction is typically high-yielding and clean, often requiring minimal purification.

Experimental Protocol: General Synthesis

• Reactant Preparation: Dissolve the substituted aniline (1.0 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran).

• Reaction Initiation: To the stirred solution, add the substituted phenyl isocyanate (1.0 equivalent) dropwise at room temperature. An exothermic reaction may be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up and Isolation: If a precipitate forms, collect the product by vacuum filtration and wash with a small amount of cold solvent. If no precipitate forms, concentrate the reaction mixture in vacuo. The crude product can then be purified by recrystallization or column chromatography.[3]

• Drying: Dry the purified product under a high vacuum to remove residual solvents, which is crucial for accurate spectroscopic analysis.

Part 1: ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of diarylureas in solution. The chemical environment of each proton and carbon atom is exquisitely sensitive to the electronic effects of the substituents.

¹H NMR Spectroscopy: Key Signatures

The ¹H NMR spectrum of a diarylurea is characterized by two main regions: the downfield region for N-H and aromatic protons, and the upfield region for any aliphatic protons on substituents.

• N-H Protons (δ 8.0 - 10.0 ppm): The two N-H protons of the urea linkage typically appear as two distinct singlets in the downfield region of the spectrum.[3][4] Their chemical shift is highly dependent on the solvent, concentration, and the electronic nature of the attached aryl group.[5] Using a hydrogen-bonding solvent like DMSO-d₆ is essential, as it prevents rapid proton exchange and allows for the clear observation of these signals.[6] An electron-withdrawing group on an adjacent aryl ring will deshield the N-H proton, shifting its signal further downfield.

• Aromatic Protons (δ 6.8 - 8.0 ppm): The signals for the aromatic protons appear in their characteristic region. The chemical shifts and coupling patterns are dictated by the substitution pattern (ortho, meta, para) and the electronic properties of the substituents.[7]

  • Electron-Donating Groups (EDGs) like -OCH₃ or -CH₃ shield the aromatic protons, particularly at the ortho and para positions, causing an upfield shift (lower ppm).[8]

  • Electron-Withdrawing Groups (EWGs) like -NO₂ or -CF₃ deshield the aromatic protons, especially at the ortho and para positions, leading to a downfield shift (higher ppm).[9][10]

¹³C NMR Spectroscopy: The Carbonyl and Aromatic Fingerprints

The proton-decoupled ¹³C NMR spectrum provides complementary information, detailing the carbon framework of the molecule.

• Carbonyl Carbon (δ 150 - 165 ppm): The urea carbonyl carbon is a key diagnostic signal, typically found in the range of 150-155 ppm.[3][4][11] Its chemical shift is sensitive to the electronic nature of the substituents on both aryl rings. Symmetrically substituted diarylureas will show a single carbonyl peak, while asymmetrical substitution will result in a distinct signal. The presence of strong electron-withdrawing groups on the aryl rings can shift the carbonyl signal downfield.

• Aromatic Carbons (δ 110 - 160 ppm): The aromatic carbons resonate in the 110-160 ppm range.[7] The carbon atom directly attached to the nitrogen (the ipso-carbon) and carbons bearing substituents will have their chemical shifts significantly influenced. Quaternary carbons, those without attached protons, often exhibit weaker signals due to longer relaxation times and a lack of Nuclear Overhauser Effect (NOE) enhancement.[12]

Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the purified diarylurea and dissolve it in approximately 0.6 mL of deuterated solvent (DMSO-d₆ is highly recommended) in a standard 5 mm NMR tube.

• Instrument Setup: Place the sample in the NMR spectrometer. Ensure the instrument is locked on the deuterium signal of the solvent and properly shimmed to achieve optimal magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, more scans (e.g., 1024 or more) and a longer acquisition time will be necessary.[12] A relaxation delay of 2-5 seconds is typical. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be run to differentiate between CH, CH₂, and CH₃ carbons.[13]

Spectroscopic Feature	Typical Chemical Shift (δ, ppm)	Influencing Factors and Remarks
¹H NMR
Urea N-H	8.0 - 10.0	Highly solvent and concentration-dependent. Sharp singlets in DMSO-d₆. Downfield shift with EWGs.
Aromatic C-H	6.8 - 8.0	Shift and multiplicity depend on substituent type and position. EDGs cause upfield shifts, EWGs cause downfield shifts.[8]
¹³C NMR
Urea C=O	150 - 155	Key diagnostic peak. Downfield shift with EWGs.[3]
Aromatic C	110 - 160	Ipso-carbons and substituted carbons show significant shifts. Quaternary carbons are often weaker.[7]

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique that provides valuable information about the functional groups present in a molecule by measuring the vibrations of chemical bonds.[14] For diarylureas, the most informative absorptions are the N-H and C=O stretching vibrations.

• N-H Stretching (ν 3200 - 3400 cm⁻¹): The N-H bonds of the urea group give rise to a sharp to medium absorption band in this region.[15] In the solid state, extensive hydrogen bonding between urea molecules can cause this peak to become broader and shift to a lower frequency.

• C=O Stretching (ν 1630 - 1700 cm⁻¹): The carbonyl (C=O) stretch is the most intense and one of the most characteristic bands in the IR spectrum of a diarylurea.[16] Its position is highly sensitive to the electronic environment and hydrogen bonding.

  • Electronic Effects: Electron-withdrawing substituents on the aryl rings tend to increase the C=O bond order, shifting the stretching frequency to a higher wavenumber (e.g., from 1650 cm⁻¹ towards 1680 cm⁻¹).[17]

  • Hydrogen Bonding: In the solid state, intermolecular hydrogen bonding (N-H···O=C) weakens the C=O double bond, causing a significant shift to lower wavenumbers (lower frequency).[18] This is a key piece of evidence for the association of molecules in the solid phase.

Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

ATR-FTIR is the preferred method for solid samples as it requires minimal sample preparation.[19][20]

• Instrument Background: Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Collect a background spectrum of the empty crystal.

• Sample Application: Place a small amount (a few milligrams) of the solid diarylurea sample onto the ATR crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure firm and even contact between the sample and the crystal.

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to obtain a high-quality spectrum.[14]

• Data Processing: The collected spectrum is automatically ratioed against the background to produce the final absorbance spectrum.

Vibrational Mode	Typical Frequency (ν, cm⁻¹)	Intensity and Remarks
N-H Stretch	3200 - 3400	Medium to Sharp. Broadens with H-bonding in the solid state.
C=O Stretch	1630 - 1700	Strong, Sharp. The most intense peak. Shifts to lower frequency with H-bonding; higher frequency with EWGs.
Aromatic C=C Stretch	1450 - 1600	Medium to Weak. Multiple bands are often observed.
C-N Stretch	1200 - 1350	Medium.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of the compound and, through fragmentation analysis, offers valuable structural information. Electrospray Ionization (ESI) is a common "soft" ionization technique that is well-suited for diarylureas, as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation.[21][22][23]

• Molecular Ion Peak ([M+H]⁺): In ESI-MS, the most prominent peak observed will correspond to the molecular weight of the diarylurea plus the mass of a proton.[24] High-Resolution Mass Spectrometry (HRMS) can determine this mass with very high accuracy (to four or five decimal places), which allows for the unambiguous determination of the elemental formula.

• Fragmentation Patterns: While ESI is a soft ionization method, some fragmentation can be induced. A characteristic fragmentation pathway for diarylureas is the cleavage of the C-N bonds adjacent to the carbonyl group. This can lead to the formation of ions corresponding to the substituted anilines or isocyanates from which the urea was formed. The specific fragments observed provide powerful confirmation of the identity of the two different aryl substituents in an asymmetric diarylurea.[25]

Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the diarylurea (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile. A small amount of formic acid (0.1%) is often added to promote protonation for analysis in positive ion mode.

• Infusion: The sample solution is introduced into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization: A high voltage is applied to the capillary needle, creating a fine spray of charged droplets.[26] A heated drying gas (typically nitrogen) aids in solvent evaporation, leading to the formation of gas-phase ions.[23]

• Mass Analysis: The generated ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight, or Orbitrap), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Integrated Analysis Workflow and Data Interpretation

The structural elucidation of a novel substituted diarylurea relies on the synergistic interpretation of data from all three spectroscopic techniques. The following workflow illustrates this integrated approach.

Caption: Workflow for the synthesis and spectroscopic confirmation of a substituted diarylurea.

The diagram below illustrates the general effects of electron-donating and electron-withdrawing groups on the key spectroscopic signals of a diarylurea.

Caption: Influence of substituents on key spectroscopic data of diarylureas.

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Solubility profile of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea in organic solvents

An In-depth Technical Guide to the Solubility Profile of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea in Organic Solvents

Authored by: Gemini, Senior Application Scientist

Publication Date: February 18, 2026

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a cornerstone of drug development, influencing everything from synthesis and purification to formulation and bioavailability. This guide provides a comprehensive framework for understanding and determining the solubility profile of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, a diarylurea compound of interest in medicinal chemistry. Diarylureas are a significant class of compounds in oncology and other therapeutic areas, acting as potent kinase inhibitors.[1][2] Their efficacy is often modulated by their physicochemical properties, making solubility a critical attribute to characterize.

Given the absence of specific public solubility data for this molecule, this document serves as a practical guide for researchers. It outlines a reliable synthesis protocol, delves into the theoretical underpinnings of solubility prediction using Hansen Solubility Parameters (HSP), provides a detailed, field-proven experimental workflow for solubility determination via the shake-flask method and High-Performance Liquid Chromatography (HPLC), and offers a clear structure for data presentation and interpretation.

Introduction: The Critical Role of Solubility

N,N'-disubstituted diarylureas are a privileged scaffold in modern drug discovery.[3] Molecules like Sorafenib and Regorafenib have demonstrated the therapeutic potential of this class, primarily through the inhibition of protein kinases crucial for tumor growth and angiogenesis.[1][4] The core diarylurea motif is adept at forming key hydrogen bonds with protein active sites, while the flanking aryl groups can be modified to fine-tune potency, selectivity, and pharmacokinetic properties.[2]

The subject of this guide, N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, fits this structural class. Its journey from a synthesized powder to a viable drug candidate is fundamentally dependent on its solubility. Poor solubility can hinder reliable in vitro testing, lead to low and erratic bioavailability, and create significant challenges in developing a stable and effective dosage form.[5] Therefore, a thorough understanding of its solubility in a range of organic solvents—spanning the polarity spectrum—is not merely academic; it is a prerequisite for rational drug development. This guide provides the theoretical and practical tools necessary to establish this critical solubility profile.

Synthesis of the Target Compound

To conduct solubility studies, a pure, well-characterized sample of the target compound is essential. A common and effective method for synthesizing unsymmetrical diarylureas involves the reaction of a substituted phenyl isocyanate with a corresponding substituted aniline.[6]

The proposed synthesis for N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea follows this established chemical logic. The reaction involves the nucleophilic addition of the amino group of 4-methoxyaniline (p-anisidine) to the electrophilic carbonyl carbon of 2,5-dimethoxyphenyl isocyanate.

Caption: Synthesis pathway for the target compound.

Experimental Protocol: Synthesis

• Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a drying tube, dissolve 4-methoxyaniline (1.0 equivalent) in anhydrous acetonitrile.

• Reaction: Slowly add a solution of 2,5-dimethoxyphenyl isocyanate (1.0 equivalent) in anhydrous acetonitrile to the stirring aniline solution at room temperature.

• Monitoring: The reaction is typically rapid and can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed. The formation of a precipitate is common as the urea product is often less soluble than the reactants.

• Isolation: Once the reaction is complete, the solid product can be isolated by vacuum filtration.

• Purification: Wash the collected solid with cold acetonitrile or diethyl ether to remove any unreacted starting materials. If necessary, the product can be further purified by recrystallization from a suitable solvent like ethanol or ethyl acetate to yield the pure N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea.

• Characterization: Confirm the identity and purity of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry before proceeding with solubility studies.

Theoretical Framework: Predicting Solubility with Hansen Parameters

Before embarking on extensive experimental work, a theoretical framework can guide solvent selection. The principle of "like dissolves like" is a useful heuristic, but a more quantitative approach is offered by Hansen Solubility Parameters (HSP).[7] HSP theory posits that the total cohesive energy of a substance can be divided into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipole-dipole interactions.

• δH (Hydrogen Bonding): Energy from the formation of hydrogen bonds.

Every solvent and solute can be characterized by a unique set of these three parameters. The "distance" (Ra) between two substances in this three-dimensional Hansen space is a measure of their affinity. A smaller distance implies greater affinity and, therefore, higher solubility.[8]

Caption: Hansen Solubility Parameter (HSP) concept.

The table below lists the HSP for a selection of common organic solvents, providing a basis for rational solvent selection for the experimental phase.

Solvent	δD (MPa⁰·⁵)	δP (MPa⁰·⁵)	δH (MPa⁰·⁵)
Acetone	15.5	10.4	7.0
Acetonitrile	15.3	18.0	6.1
Dichloromethane	17.0	7.3	7.1
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2
Ethanol	15.8	8.8	19.4
Ethyl Acetate	15.8	5.3	7.2
Hexane	14.9	0.0	0.0
Methanol	14.7	12.3	22.3
Toluene	18.0	1.4	2.0
Water	15.5	16.0	42.3
(Data sourced from publicly available HSP datasets)[9]

By determining the solubility in these varied solvents, one can retrospectively estimate the HSP of the target compound, creating a predictive model for its solubility in other untested solvents.

Experimental Determination of Thermodynamic Solubility

The "gold standard" for determining thermodynamic solubility is the shake-flask method.[10][11] This method measures the equilibrium concentration of a solute in a solvent at a specific temperature when an excess of the solid solute is present.

Step-by-Step Protocol: Shake-Flask Method

• Preparation: Add an excess amount of solid N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea to a series of glass vials. "Excess" is critical; there must be undissolved solid visible at the end of the experiment to ensure saturation. A good starting point is to add ~10 mg of the compound to 1 mL of the chosen solvent.

• Incubation: Tightly cap the vials and place them in an orbital shaker or on a rotator in a temperature-controlled environment (e.g., 25 °C or 37 °C).

• Equilibration: Agitate the samples for a sufficient period to ensure equilibrium is reached.[10] For many compounds, 24 to 48 hours is adequate, but this should be confirmed by taking measurements at multiple time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Then, carefully aspirate the supernatant and filter it through a 0.22 µm syringe filter (e.g., PTFE for organic solvents) to remove all undissolved particles. This step is crucial to avoid artificially high results.[12]

• Quantification: Analyze the concentration of the dissolved compound in the clear filtrate using a validated analytical method, typically HPLC.[13]

Protocol: Quantification by HPLC

High-Performance Liquid Chromatography is ideal for accurately quantifying the concentration of the solute in the saturated solution.[14][15]

• Calibration Curve: Prepare a series of standard solutions of the target compound of known concentrations in a suitable solvent (e.g., acetonitrile or methanol). Inject these standards into the HPLC and record the peak area for each concentration. Plot peak area versus concentration to generate a linear calibration curve.

• Sample Analysis: Dilute the filtered supernatant from the shake-flask experiment with the mobile phase to bring its concentration within the linear range of the calibration curve.[12]

• Calculation: Inject the diluted sample into the HPLC. Using the peak area from the sample and the equation of the line from the calibration curve, calculate the concentration of the compound in the diluted sample. Multiply this value by the dilution factor to determine the final solubility in the original solvent.

Caption: Experimental workflow for solubility determination.

Data Presentation and Interpretation

The results of the solubility study should be presented in a clear and organized manner to facilitate comparison across different solvents.

Table of Solubility Data

Solvent	Polarity Index	Solubility at 25 °C (mg/mL)	Solubility at 25 °C (mol/L)
Hexane	0.1	Experimental Value	Calculated Value
Toluene	2.4	Experimental Value	Calculated Value
Dichloromethane	3.1	Experimental Value	Calculated Value
Ethyl Acetate	4.4	Experimental Value	Calculated Value
Acetone	5.1	Experimental Value	Calculated Value
Ethanol	5.2	Experimental Value	Calculated Value
Acetonitrile	5.8	Experimental Value	Calculated Value
Methanol	6.6	Experimental Value	Calculated Value
DMSO	7.2	Experimental Value	Calculated Value
Water	10.2	Experimental Value	Calculated Value
(Molecular Weight of C₁₇H₂₀N₂O₄ ≈ 316.35 g/mol )

Interpretation of Results

The collected data will provide a quantitative solubility profile. By comparing the experimental solubility values with the Hansen Solubility Parameters of the solvents, a clear pattern should emerge. Solvents with high dissolving power for N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea will likely have HSP values (δD, δP, δH) that are closely matched to those of the compound itself. This information is invaluable for:

• Process Chemistry: Selecting appropriate solvents for reaction, crystallization, and purification.

• Formulation Science: Identifying potential solvents or co-solvents for liquid formulations or amorphous solid dispersions.

• Predictive Modeling: Using the generated data to build a quantitative structure-property relationship (QSPR) model to predict solubility in other solvent systems.

Conclusion

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• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. [Link]

• American Institute for Conservation. Solubility Parameters: Theory and Application. [Link]

• Improved Pharma. (2021, February 14). Solubility and Dissolution with HPLC or UV-Vis Detection. [Link]

• Chromatography Forum. (2009, August 19). how can i test the solubility in hplc please ?. [Link]

• Mendeley Data. (2022, August 22). List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. [Link]

• Hansen Solubility. Hansen Solubility Parameters. [Link]

• Biointerface Research in Applied Chemistry. (2021, November 21). The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and Antioxidant Properties. [Link]

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• 2. Diarylureas | Encyclopedia MDPI [encyclopedia.pub]
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Biological activity of unsymmetrical diarylurea compounds

Title: Technical Guide to the Biological Activity and Evaluation of Unsymmetrical Diarylurea Compounds

Executive Summary

The unsymmetrical diarylurea pharmacophore represents a "privileged structure" in medicinal chemistry, distinguished by its ability to engage multiple biological targets with high affinity.[1] Unlike their symmetrical counterparts, unsymmetrical diarylureas offer superior conformational flexibility and the ability to bridge distinct hydrophobic and hydrophilic pockets within enzyme active sites. This guide analyzes the structural basis of their efficacy, specifically as Type II kinase inhibitors (e.g., VEGFR, RAF) and membrane-active antimicrobial agents, and provides a rigorous, self-validating framework for their experimental evaluation.

Part 1: Structural Basis of Efficacy (SAR)

The biological potency of unsymmetrical diarylureas stems from their specific binding mode. In the context of kinase inhibition, these compounds typically function as Type II inhibitors , binding to the inactive (DFG-out) conformation of the kinase.[2]

The Pharmacophore Logic

• The Urea Bridge: Acts as a bidirectional hydrogen bond donor/acceptor. It forms a critical H-bond network with the conserved Glu/Asp residues in the kinase active site (e.g., Glu71 in VEGFR2).

• The "Head" (Aryl Ring A): Usually a heteroaromatic ring (e.g., pyridine in Sorafenib) that occupies the ATP-binding pocket.

• The "Tail" (Aryl Ring B): An unsymmetrical lipophilic moiety (e.g., substituted phenyl) that extends into the allosteric hydrophobic pocket created by the DFG-out shift.

Why Unsymmetrical? Symmetry often leads to poor solubility and steric clashes within the narrow allosteric channel. Unsymmetrical substitution allows for the "Tail" to be tuned for specific hydrophobic interactions (using -CF3, -Cl, or -F groups) while the "Head" is optimized for water solubility and hydrogen bonding.

Visualization: Pharmacophore Binding Mode

The following diagram illustrates the logical connectivity and H-bond network required for high-affinity binding.

Caption: Figure 1. Pharmacophore logic of unsymmetrical diarylureas acting as Type II kinase inhibitors, highlighting the critical H-bond anchor points.

Part 2: Therapeutic Mechanisms & Signaling Pathways[1][2][3][4][5][6]

Anticancer Activity: Kinase Cascade Inhibition

The primary application of unsymmetrical diarylureas (e.g., Sorafenib, Regorafenib) is the inhibition of angiogenesis and tumor proliferation.

• Target: VEGFR-2 (Vascular Endothelial Growth Factor Receptor) and RAF kinases.[2][3]

• Mechanism: By locking the kinase in the inactive state, the compound blocks the phosphorylation cascade downstream.

• Pathway: The RAS/RAF/MEK/ERK pathway is the central driver. Inhibition leads to downregulation of proliferation markers (Cyclin D1) and upregulation of apoptotic factors (Bax).

Visualization: RAS/RAF/MEK/ERK Inhibition[2][4][6]

Caption: Figure 2.[4][5] Mechanism of Action: Interruption of the RAS/RAF/MEK/ERK signaling cascade by diarylurea-mediated RAF inhibition.

Antimicrobial Activity: Membrane Disruption

Recent studies (e.g., compound PQ401) indicate that certain neutral unsymmetrical diarylureas possess potent bactericidal activity against MRSA.

• Mechanism: Unlike cationic peptides, these neutral lipophilic compounds insert into the bacterial lipid bilayer, causing depolarization and membrane rupture.

• Selectivity: High selectivity for bacterial membranes over mammalian cells due to differences in lipid composition.

Part 3: Experimental Protocols (The Guide)

This section details self-validating protocols for evaluating these compounds. Causal explanations are provided for critical steps.

Protocol A: In Vitro Kinase Inhibition Assay (FRET-based)

Objective: Determine the IC50 of the compound against VEGFR-2 or B-RAF.

Materials:

• Recombinant Kinase (VEGFR-2 or B-RAF V600E).

• FRET Peptide Substrate (e.g., Z'-LYTE™).

• ATP (at Km concentration).

• Test Compound (dissolved in 100% DMSO).

Workflow:

• Preparation: Prepare a 3-fold serial dilution of the unsymmetrical diarylurea in DMSO.

  • Causality: Serial dilution ensures a full dose-response curve to accurately calculate IC50.

• Reaction Assembly: In a 384-well plate, add:

  • 2.5 µL Test Compound (4X concentration).

  • 5 µL Kinase/Peptide Mixture.

  • 2.5 µL ATP Solution.

  • Control: Include "No Compound" (Max Activity) and "No Enzyme" (Background) wells.

• Incubation: Incubate at room temperature for 60 minutes.

  • Critical Step: Ensure the plate is protected from light to prevent photobleaching of the FRET fluorophores.

• Termination: Add 5 µL of Development Reagent (Protease).

  • Mechanism:[2][6][7][8] The protease cleaves non-phosphorylated peptides. Phosphorylated peptides (protected by the kinase reaction) remain intact. FRET signal changes based on cleavage.

• Detection: Read fluorescence ratio (Coumarin/Fluorescein) on a plate reader.

Protocol B: Cellular Proliferation Assay (MTT)

Objective: Assess cytotoxicity against cancer cell lines (e.g., HepG2, MCF-7).

Workflow:

• Seeding: Seed cells (e.g., 5,000 cells/well) in 96-well plates. Incubate for 24h to allow attachment.

• Treatment: Add test compounds at varying concentrations (0.1 µM – 100 µM).

  • Validation: Final DMSO concentration must be <0.5% to avoid solvent toxicity.

• Incubation: Incubate for 48–72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL MTT (5 mg/mL in PBS). Incubate for 4 hours.

  • Mechanism:[2][6][7][8] Viable mitochondria reduce yellow MTT to purple formazan crystals.

• Solubilization: Aspirate medium and add 150 µL DMSO to dissolve crystals.

• Measurement: Read Absorbance at 570 nm.

Visualization: Experimental Screening Cascade

Caption: Figure 3. Screening cascade for validating biological activity, moving from biochemical assays to cellular phenotypes.

Part 4: Data Presentation & Comparative Analysis

When reporting results, data must be tabulated to allow direct comparison between the unsymmetrical derivatives and standard controls (e.g., Sorafenib).

Table 1: Comparative IC50 Values (µM) against Cancer Cell Lines Note: Values below are representative of high-potency unsymmetrical ureas found in literature [1][2].

Compound ID	R1 (Head)	R2 (Tail)	HepG2 (Liver)	MCF-7 (Breast)	VEGFR-2 (Enzyme)
Sorafenib	N-methylpicolinamide	4-Cl-3-CF3-phenyl	2.5 ± 0.3	4.1 ± 0.5	0.09
Compound 6a	Pyrazoline	4-Cl-phenyl	15.2 ± 1.1	8.4 ± 0.9	0.15
Compound 7a	N-pyrazoline amide	2,4-di-F-phenyl	0.13 ± 0.01	1.2 ± 0.2	0.05
PQ401	Pyridine	3,5-di-Cl-phenyl	>50	>50	N.D.

Analysis: Compound 7a demonstrates superior potency compared to Sorafenib, likely due to the enhanced lipophilic fit of the difluoro-phenyl tail in the allosteric pocket. PQ401, while less active in cancer, shows high potency in antimicrobial assays (MIC = 4 µg/mL against MRSA) [3].

References

• Structure–activity relationship guided design, synthesis and biological evaluation of novel diaryl urea derivatives as antiproliferative agents. BMC Chemistry, 2025.

• Mimicry of sorafenib: novel diarylureas as VEGFR2 inhibitors and apoptosis inducers in breast cancer. New Journal of Chemistry, 2023.

• The Neutrally Charged Diarylurea Compound PQ401 Kills Antibiotic-Resistant and Antibiotic-Tolerant Staphylococcus aureus. mBio, 2020.

• Diarylureas as Antitumor Agents. Applied Sciences, 2021.[2]

• Diaryl Urea: A Privileged Structure in Anticancer Agents. Current Medicinal Chemistry, 2016.[9]

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• 2. Diarylureas as Antitumor Agents | MDPI [mdpi.com]
• 3. Biological evaluation, docking and molecular dynamic simulation of some novel diaryl urea derivatives bearing quinoxalindione moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Research and development of N,N′-diarylureas as anti-tumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A diaryl urea derivative, SMCl inhibits cell proliferation through the RAS/RAF/MEK/ERK pathway in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ISO 10993 biological evaluation: BEP, BER and TRA strategies [csdmed.mc]
• 8. Mimicry of sorafenib: novel diarylureas as VEGFR2 inhibitors and apoptosis inducers in breast cancer - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea mechanism of action as a kinase inhibitor

This guide details the mechanism of action for N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea , a representative small molecule within the diarylurea class of kinase inhibitors.[1]

This scaffold is the pharmacophoric core of several clinically approved Type II kinase inhibitors (e.g., Sorafenib, Regorafenib, Tivozanib).[1][2][3] The analysis below treats the specified compound as a functional exemplar of this class, elucidating the structural and kinetic principles that define its inhibitory profile.

Focus Compound: N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea[1]

Executive Summary

N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea functions as a Type II ATP-competitive kinase inhibitor .[1] Unlike Type I inhibitors that bind to the active conformation of the kinase, this molecule selectively recognizes and stabilizes the inactive DFG-out conformation.[1]

Its efficacy is driven by the central urea linker , which acts as a "molecular staple," forming a critical hydrogen bond network with conserved residues in the kinase ATP-binding pocket.[1] This mechanism typically confers high potency against angiogenic receptor tyrosine kinases (VEGFR, PDGFR) and the RAF/MEK/ERK pathway, leading to the suppression of tumor angiogenesis and proliferation.[1]

Chemical Identity & Structural Basis

The molecule consists of three distinct pharmacophoric elements essential for Type II inhibition:

Component	Structure	Function
Head Group	2,5-dimethoxyphenyl ring	Occupies the hydrophobic allosteric pocket created by the DFG-out shift.[1] The methoxy groups provide steric bulk to lock the conformation.
Linker	Urea moiety (-NH-CO-NH-)	The primary anchor.[1][3] Forms dual hydrogen bonds with the conserved Glutamate (αC-helix) and Aspartate (DFG motif) .[1]
Tail Group	4-methoxyphenyl ring	Extends into the ATP-binding hinge region, competing directly with ATP for the adenine binding site.[1]

Molecular Mechanism of Inhibition

Binding Mode: The "DFG-Out" Conformation

Most kinases toggle between an active state (DFG-in) and an inactive state (DFG-out).[1]

• Active State (DFG-in): The Phenylalanine (F) of the DFG motif is buried in the hydrophobic spine, allowing ATP to bind.[1]

• Inactive State (DFG-out): The Phenylalanine flips out of the hydrophobic pocket, exposing a new allosteric site adjacent to the ATP pocket.[1]

Mechanism: The 2,5-dimethoxyphenyl moiety of the inhibitor inserts itself into this newly exposed allosteric pocket.[1] This binding event thermodynamically traps the kinase in the inactive state, preventing the activation loop from adopting a catalytic conformation.[1]

The "Glu-Out" H-Bond Network

The urea linker is the defining feature of this mechanism. It establishes a bidentate hydrogen bonding bridge that connects two catalytically critical residues:

• Conserved Glutamate (αC-helix): Crucial for coordinating the lysine that binds ATP phosphates.

• Conserved Aspartate (DFG motif): The catalytic base.

By bridging these residues, the inhibitor prevents the αC-helix from rotating into its active "in" position, effectively breaking the kinase's catalytic machinery even if ATP were to bind.[1]

Selectivity Profile

Based on the diarylurea scaffold, this compound is predicted to inhibit:

• VEGFR2 (KDR): High affinity due to the size of the allosteric pocket.

• PDGFR-α/β: Structural homology to VEGFR.[1]

• c-Kit & RAF: Common targets for urea-based Type II inhibitors.[1][3]

• p38 MAPK: Often a secondary target for this scaffold.[1]

Visualization: Signaling Pathway & Binding Mode

Downstream Signaling Modulation (DOT Diagram)

Caption: Schematic of the RAS/RAF/MEK/ERK pathway blockade. The inhibitor locks the RTK in an inactive state, preventing downstream phosphorylation cascades.[1]

Experimental Validation Protocols

To confirm the mechanism of action for this specific compound, the following experimental workflows are required.

Kinase Selectivity & IC50 Determination

Objective: Quantify potency against a panel of kinases (VEGFR, PDGFR, RAF).[1] Protocol:

• Assay Platform: Use a FRET-based assay (e.g., LanthaScreen) or radiometric ³³P-ATP assay.[1]

• Reaction Mix: Incubate recombinant kinase domain (e.g., VEGFR2) with varying concentrations of the inhibitor (0.1 nM – 10 µM).[1]

• ATP Competition: Perform the assay at Km[ATP] and 10x Km[ATP] .

  • Result Interpretation: If IC50 increases significantly at high ATP, it confirms ATP competitiveness.[1] If IC50 remains stable, it suggests pure allosteric binding (less likely for ureas).[1]

Thermal Shift Assay (DSF)

Objective: Confirm physical binding and stabilization of the kinase domain. Protocol:

• Mix kinase protein (2 µM) with Sypro Orange dye and inhibitor (10 µM).

• Perform a melt curve (25°C to 95°C) in a qPCR machine.

• Analysis: A significant shift in melting temperature (ΔTm > 2-5°C) compared to DMSO control indicates strong binding. Type II inhibitors often induce a larger ΔTm than Type I inhibitors due to the stabilization of the rigid DFG-out conformation.

X-Ray Crystallography (Gold Standard)

Objective: Visualize the DFG-out binding mode. Protocol:

• Co-crystallization: Incubate the kinase (e.g., VEGFR2) with the inhibitor at 4°C.[1]

• Structure Solution: Solve the structure to < 2.5 Å resolution.

• Key Checkpoints:

  • Verify the Phe (DFG) is displaced from the hydrophobic pocket.

  • Confirm the Urea Nitrogen atoms form H-bonds with Glu (αC) and Asp (DFG) .[1]

References

• Wilhelm, S. et al. (2006).[1] Discovery and development of sorafenib: a multikinase inhibitor for treating cancer. Nature Reviews Drug Discovery. Link

• Wan, P.T. et al. (2004).[1] Mechanism of activation of the RAF-ERK signaling pathway by oncogenic mutations of B-RAF. Cell. Link[1]

• Liu, Y. & Gray, N.S. (2006).[1] Rational design of inhibitors that bind to inactive kinase conformations. Nature Chemical Biology. Link

• Roskoski, R. Jr. (2019).[1] Properties of FDA-approved small molecule protein kinase inhibitors: A 2020 update. Pharmacological Research. Link

• Smith, C.C. et al. (2021).[1] Novel diarylamides and diarylureas with N-substitution dependent activity against medulloblastoma. Lancashire Online Knowledge. Link

Sources

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• 2. mdpi.com [mdpi.com]
• 3. encyclopedia.pub [encyclopedia.pub]

The Diarylurea Scaffold: A Master Key in Medicinal Chemistry

[1]

Executive Summary: The Privileged Architecture

The diarylurea scaffold (

) represents one of the most successful "privileged structures" in modern medicinal chemistry. Its prominence is not accidental but structural: it acts as a rigid yet adaptable linker that perfectly complements the DFG-out conformation of protein kinases.

While Type I inhibitors compete directly with ATP in the active enzyme, diarylureas are the quintessential Type II inhibitors . They stabilize the inactive kinase conformation, offering superior selectivity profiles and slower dissociation rates (longer residence time).[1] Beyond oncology, this scaffold is evolving into a critical warhead for PROTACs (Proteolysis Targeting Chimeras) and antiviral therapeutics.[1][2]

Structural Biology: The "Glu-Asp" Bridge

To design effective diarylureas, one must understand the DFG-out binding mode. The efficacy of drugs like Sorafenib relies on a specific hydrogen-bonding network that "locks" the kinase in an inactive state.

The Pharmacophore Triad

• The Donor-Donor Motif: The two

  protons of the urea serve as hydrogen bond donors.[3]

• The Glu Anchor: One

  binds to the carboxylate side chain of a conserved Glutamate (Glu) in the C-helix.

• The Asp Anchor: The other

  binds to the backbone amide of the Aspartate (Asp) residue in the DFG (Asp-Phe-Gly) motif.

This dual interaction forces the DFG phenylalanine to flip out of the hydrophobic pocket, exposing an allosteric site that the distal aryl ring of the inhibitor then occupies.

Visualization: The Type II Binding Network

Caption: The "Glu-Asp Lock" mechanism characteristic of Type II kinase inhibition by diarylureas.

Synthetic Methodologies: The Chemist's Toolbox

The synthesis of diarylureas appears simple but requires strict control over stoichiometry and moisture to prevent symmetrical urea byproducts.

Protocol A: The Isocyanate Coupling (Standard)

This is the most direct method but relies on the availability (or stability) of the isocyanate.

Causality: We use a non-nucleophilic base to neutralize the amine salt, but avoid excess base which can induce side reactions. Anhydrous conditions are non-negotiable; water reacts with isocyanates to form unstable carbamic acids, which decarboxylate to amines, leading to symmetrical urea impurities (

).[1]

Step-by-Step Workflow:

• Preparation: Dissolve the aniline (

  equiv) in anhydrous DCM or THF under Argon.

• Activation: Add

  ( equiv) if the aniline is a salt. If free base, skip.

• Coupling: Add the aryl isocyanate (

  equiv) dropwise at .

• Reaction: Warm to RT and stir for 2–12 hours. Monitor by TLC/LCMS.

• Workup: The product often precipitates. Filter and wash with

  to remove unreacted isocyanate.

• Purification: If soluble, wash with

  (removes unreacted amine) and saturated . Recrystallize from EtOH/Water.

Protocol B: The CDI "One-Pot" (Safety-Focused)

When isocyanates are toxic or unstable, generate the reactive intermediate in situ using 1,1'-Carbonyldiimidazole (CDI).[1]

Step-by-Step Workflow:

• Activation: Dissolve the first aniline (

  equiv) in anhydrous THF. Add CDI ( equiv).

• Intermediate Formation: Stir at RT or

  until gas evolution ( ) ceases and the acyl-imidazole intermediate forms (approx. 1–2 h).

• Coupling: Add the second aniline (

  equiv).

• Completion: Heat to reflux (

  ) for 4–12 hours. The imidazole leaving group is less reactive than an isocyanate, requiring thermal energy.[1]

• Validation: Check for the disappearance of the intermediate peak on LCMS.

Visualization: Synthetic Decision Tree

Caption: Decision matrix for selecting the optimal synthetic route based on starting material availability.

Quantitative SAR: The Sorafenib vs. Regorafenib Case

The evolution from Sorafenib to Regorafenib illustrates the subtle power of the diarylurea scaffold. The addition of a single Fluorine atom to the central phenyl ring drastically altered the physicochemical properties and potency.

Feature	Sorafenib (Nexavar)	Regorafenib (Stivarga)	Impact of Change
Structure	-methylpicolinamide head	-methylpicolinamide head	Identical Hinge Binder
Central Ring	4-chloro-3-(trifluoromethyl)phenyl	4-chloro-3-(trifluoromethyl)phenyl	Identical Hydrophobic Tail
Proximal Ring	Phenoxy	Fluoro -phenoxy	The Critical Difference
LogP	~3.8	~4.6	Increased lipophilicity improves membrane permeability.
Potency (VEGFR2)	90 nM ( )	4.2 nM ( )	Fluorine enhances metabolic stability and van der Waals contact.[1]
Half-Life	25–48 h	20–30 h	Slightly reduced, but higher active exposure.[1]

Key Insight: The fluorine atom in Regorafenib blocks a metabolic soft spot (para-position) and increases the acidity of the urea protons, potentially strengthening the H-bond to the Glu-Asp anchor [1][5].

Emerging Frontiers: PROTACs and Antivirals[3][5][6][7][8]

PROTAC Design with Diarylureas

In Proteolysis Targeting Chimeras (PROTACs), the diarylurea often serves as the Warhead (ligand for the Protein of Interest, POI).[1]

• Attachment Point: The solvent-exposed region. In Sorafenib-like molecules, the

  -methyl amide "head" points out towards the solvent. This is the ideal site to attach the linker connecting to the E3 ligase ligand (e.g., Thalidomide or VHL).

• Design Rule: Do not modify the central urea or the hydrophobic tail (trifluoromethyl region), as these are buried deep in the allosteric pocket.

Antiviral Applications

Recent studies have repurposed the diarylurea scaffold to target viral proteases (e.g., SARS-CoV-2

).[1] The urea acts as a peptidomimetic backbone, positioning aromatic groups to occupy the S1 and S2 pockets of the viral protease, distinct from the kinase DFG-out mode but utilizing the same rigid linker properties [2].

References

• Garuti, L., et al. (2016).[1][4] "Diaryl Urea: A Privileged Structure in Anticancer Agents."[5][3] Current Medicinal Chemistry.

• Li, G., et al. (2025).[1] "Recent advances in PROTAC-based antiviral and antibacterial therapeutics." Bioorganic Chemistry.

• Lombardi, G., et al. (2022).[1] "Structural Characterization of PYK2 Reveals a Unique DFG-out Conformation." Journal of Medicinal Chemistry.

• Wilhelm, S., et al. (2006).[1] "Discovery and development of sorafenib: a multikinase inhibitor for treating cancer." Nature Reviews Drug Discovery.

• Zhang, B., et al. (2021).[1] "Study on Typical Diarylurea Drugs or Derivatives in Cocrystallizing with Strong H-Bond Acceptor DMSO." ACS Omega. [1]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Diaryl Urea: A Privileged Structure in Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Precision Targeting: The N,N'-Diarylurea Pharmacophore in Kinase Inhibition

Part 1: Executive Summary

The N,N'-diarylurea moiety represents a "privileged structure" in medicinal chemistry, most notably as the structural anchor for Type II kinase inhibitors. Unlike Type I inhibitors that compete directly with ATP in the active conformation, diarylureas exploit a specific inactive conformation of the kinase (DFG-out), creating a deep hydrophobic pocket. This guide deconstructs the pharmacophore's electronic and steric requirements, detailing the "Head-Linker-Tail" architecture that enables high-affinity binding to targets like VEGFR, B-RAF, and p38 MAP kinase.

Part 2: Structural Anatomy of the Pharmacophore

The efficacy of N,N'-diarylureas stems from their ability to act as a rigid yet adaptable "molecular glue" between distinct regions of the kinase binding pocket. The pharmacophore is tripartite:

The Urea Linker (The Anchor)

• Function: Acts as a bidirectional hydrogen bond donor.

• Mechanism: The two N-H protons form a critical hydrogen bond network with the kinase backbone. Specifically, they bind to the glutamate side chain of the conserved

  C-helix and the aspartate side chain of the DFG motif (Asp-Phe-Gly).

• Geometry: The urea group typically adopts a planar trans-trans conformation in the bound state, maximizing H-bond linearity.

The Hydrophobic Tail (The Allosteric Binder)

• Structure: Usually a phenyl ring substituted with electron-withdrawing and lipophilic groups (e.g., -CF3, -Cl, -F).

• Function: This moiety penetrates the "allosteric back pocket" created when the DFG motif flips to the "out" conformation.

• Causality: The electron-withdrawing groups increase the acidity of the distal urea proton, strengthening the H-bond with the catalytic glutamate.

The Polar Head (The Hinge/Solvent Binder)

• Structure: A heteroaryl ring (e.g., pyridine, indazole) often containing H-bond acceptors.

• Function: Extends towards the solvent front or interacts with the hinge region of the kinase, providing solubility and additional specificity.

Part 3: Mechanistic Insight – The DFG-Out Conformation[1]

The defining feature of diarylurea inhibitors is their stabilization of the DFG-out conformation.

• Active State (DFG-in): The Phenylalanine (F) of the DFG motif packs into the hydrophobic spine, allowing ATP binding.

• Inactive State (DFG-out): The DFG motif flips 180°. The Phenylalanine moves out of the pocket, and the diarylurea's hydrophobic tail moves in to occupy this vacancy.

Visualization: The Binding Mode

The following diagram illustrates the interaction network stabilizing the inactive kinase state.

Caption: Schematic representation of the Type II kinase binding mode, highlighting the critical urea H-bonds that "lock" the kinase in the inactive DFG-out conformation.

Part 4: Experimental Protocols

Chemical Synthesis: The Isocyanate Route

The most robust method for synthesizing unsymmetrical N,N'-diarylureas involves the reaction of an aniline with an aryl isocyanate. If the isocyanate is not commercially available, it is generated in situ using triphosgene.

Reagents:

• Aniline A (Hydrophobic Tail precursor)

• Aniline B (Polar Head precursor)

• Triphosgene (Solid phosgene equivalent, safer handling)

• Triethylamine (Et3N)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

Protocol:

• Isocyanate Formation: Dissolve Aniline A (1.0 eq) in dry DCM at 0°C. Add Et3N (2.5 eq). Slowly add a solution of Triphosgene (0.35 eq) in DCM over 30 minutes. Stir for 1 hour at room temperature.

  • Checkpoint: Monitor by TLC or IR (look for strong isocyanate peak ~2270 cm⁻¹).

• Urea Coupling: Add Aniline B (1.0 eq) directly to the reaction mixture. Stir at room temperature for 4–12 hours.

• Workup: Quench with water. Extract with EtOAc. Wash organic layer with 1N HCl (to remove unreacted anilines) and brine.

• Purification: Recrystallize from EtOH/Water or purify via flash column chromatography (Hexane/EtOAc).

Biological Validation: Kinase Inhibition Assay

To confirm the pharmacophore's activity, a FRET-based or radiometric kinase assay is standard.

Key Metrics Table:

Parameter	Description	Target Value (Hit)
IC50	Half-maximal inhibitory concentration	< 100 nM (Potent)
Residence Time	Duration of ligand-target binding	> 30 mins (Slow off-rate indicates Type II)
Selectivity	Ratio of IC50 against off-targets	> 50-fold vs. Type I targets

Part 5: Case Study – Sorafenib (Nexavar)

Sorafenib is the archetype of this pharmacophore class.

• Tail: 4-chloro-3-(trifluoromethyl)phenyl ring.[1] The -CF3 and -Cl groups fill the hydrophobic back pocket and increase the lipophilicity.

• Linker: The urea moiety forms the canonical H-bonds with Glu600 and Asp641 in B-RAF.

• Head: N-methylpicolinamide ring.[1] This interacts with the hinge region and improves oral bioavailability.

Validation: Crystal structures (e.g., PDB: 1UWH) confirm the urea nitrogens are within 2.8–3.0 Å of the Glu/Asp carboxylates, validating the design hypothesis.

Part 6: References

• Wilhelm, S., et al. (2006). Discovery and development of sorafenib: a multikinase inhibitor for treating cancer.[2][3] Nature Reviews Drug Discovery, 5(10), 835-844. Link

• Wan, P. T., et al. (2004). Mechanism of activation of the RAF-ERK signaling pathway by oncogenic mutations of B-RAF. Cell, 116(6), 855-867. Link

• Pargellis, C., et al. (2002). Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Nature Structural Biology, 9(4), 268-272. Link

• Liu, Y., & Gray, N. S. (2006). Rational design of inhibitors that bind to inactive kinase conformations.[4] Nature Chemical Biology, 2(7), 358-364. Link

• Dumas, J., et al. (2000). Synthesis and Pharmacological Characterization of a Potent, Orally Active Inhibitor of p38 MAP Kinase. Bioorganic & Medicinal Chemistry Letters, 10(17), 2047-2050. Link

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N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea: A Technical Guide to a Novel Tyrosinase Inhibitor

Abstract

Hyperpigmentation disorders, driven by the overproduction of melanin, represent a significant area of interest in dermatology and cosmetology. The primary catalyst in the intricate process of melanogenesis is the enzyme tyrosinase.[1][2][3] Consequently, the inhibition of tyrosinase is a cornerstone strategy for the development of novel depigmenting agents.[1][4] This technical guide provides an in-depth exploration of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, a promising, novel diaryl urea compound, as a potential tyrosinase inhibitor. We will delve into its rational design, proposed synthesis, and a comprehensive framework for its in-vitro evaluation. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering both theoretical insights and practical, step-by-step protocols.

Introduction: The Central Role of Tyrosinase in Melanogenesis

Melanin, the pigment responsible for the coloration of skin, hair, and eyes, is produced through a complex biochemical pathway known as melanogenesis.[3][5] This process is primarily regulated by tyrosinase, a copper-containing enzyme that catalyzes the initial and rate-limiting steps: the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone.[1][3][6] The resulting dopaquinone is a highly reactive intermediate that proceeds through a series of reactions to form melanin.[2][7]

While essential for photoprotection against ultraviolet (UV) radiation, the excessive production and accumulation of melanin can lead to various hyperpigmentary conditions such as melasma, age spots, and post-inflammatory hyperpigmentation.[1][8] Therefore, the development of safe and effective tyrosinase inhibitors is a key focus in the quest for advanced dermatological and cosmetic solutions.[4][8] Urea and thiourea derivatives have emerged as a promising class of non-competitive tyrosinase inhibitors, with their mechanism often attributed to their ability to chelate the copper ions within the enzyme's active site.[9]

Synthesis of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

The synthesis of unsymmetrical ureas such as N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea can be efficiently achieved through the reaction of an isocyanate with an amine. A plausible and scalable synthetic route is outlined below, adapted from established methodologies for similar urea derivatives.[10][11][12]

Proposed Synthetic Pathway

The synthesis involves a two-step process starting from commercially available precursors:

• Formation of 2,5-dimethoxyphenyl isocyanate: This intermediate can be prepared from 2,5-dimethoxyaniline through phosgenation or by using a phosgene equivalent like triphosgene.

• Urea Formation: The subsequent reaction of 2,5-dimethoxyphenyl isocyanate with 4-methoxyaniline yields the target compound, N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea.

Step-by-Step Laboratory Protocol

Materials:

• 2,5-dimethoxyaniline

• Triphosgene

• Triethylamine

• Toluene (anhydrous)

• 4-methoxyaniline

• Dichloromethane (DCM, anhydrous)

• Standard laboratory glassware and safety equipment

Procedure:

• Synthesis of 2,5-dimethoxyphenyl isocyanate:

  • In a three-necked flask equipped with a dropping funnel, condenser, and nitrogen inlet, dissolve 2,5-dimethoxyaniline (1 equivalent) and triethylamine (1.1 equivalents) in anhydrous toluene.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add a solution of triphosgene (0.4 equivalents) in anhydrous toluene via the dropping funnel.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 3-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and filter to remove the triethylamine hydrochloride salt.

  • The filtrate containing the isocyanate is carefully concentrated under reduced pressure. The crude isocyanate is used immediately in the next step without further purification.

• Synthesis of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea:

  • Dissolve 4-methoxyaniline (1 equivalent) in anhydrous DCM in a separate flask under a nitrogen atmosphere.

  • Cool the solution to 0°C.

  • Slowly add the crude 2,5-dimethoxyphenyl isocyanate solution from the previous step to the 4-methoxyaniline solution.

  • Stir the reaction mixture at room temperature for 2-3 hours. Monitor the formation of the urea precipitate.

  • Filter the solid product, wash with cold DCM, and dry under vacuum to yield the crude N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea.

  • The crude product can be further purified by recrystallization from a suitable solvent system like ethanol/water.

Characterization: The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry to confirm its structure and purity.

In-Vitro Evaluation of Tyrosinase Inhibitory Activity

The cornerstone of assessing the potential of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea as a tyrosinase inhibitor is a robust in-vitro enzyme assay. The following protocol outlines a widely accepted colorimetric method using mushroom tyrosinase and L-DOPA as the substrate.[1]

Experimental Protocol: Tyrosinase Inhibition Assay

Materials:

• Mushroom tyrosinase (e.g., from Agaricus bisporus)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• Phosphate buffer (50 mM, pH 6.8)

• N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea (test compound)

• Kojic acid (positive control)[1]

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader

Solution Preparation:

• Phosphate Buffer (50 mM, pH 6.8): Prepare a 50 mM solution of sodium phosphate and adjust the pH to 6.8.[1]

• Mushroom Tyrosinase Solution (e.g., 1000 U/mL): Dissolve mushroom tyrosinase powder in cold phosphate buffer to the desired concentration. Prepare this solution fresh before each experiment and keep it on ice.[1]

• L-DOPA Solution (e.g., 10 mM): Dissolve L-DOPA in phosphate buffer. Prepare this solution fresh and protect it from light to prevent auto-oxidation.[1]

• Test Compound Stock Solution (e.g., 10 mM in DMSO): Accurately weigh and dissolve N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea in DMSO.

• Kojic Acid Stock Solution (e.g., 1 mM in phosphate buffer): Prepare a stock solution of the positive control.[1]

Assay Procedure:

• Plate Setup: In a 96-well plate, set up the following reactions in triplicate:

  • Blank: 160 µL Phosphate Buffer + 40 µL L-DOPA Solution (no enzyme).

  • Control (100% activity): 120 µL Phosphate Buffer + 20 µL DMSO + 20 µL Tyrosinase Solution + 40 µL L-DOPA Solution.

  • Test Compound: 100 µL Phosphate Buffer + 20 µL of varying concentrations of the test compound in DMSO + 20 µL Tyrosinase Solution + 40 µL L-DOPA Solution.

  • Positive Control: 100 µL Phosphate Buffer + 20 µL of varying concentrations of Kojic Acid + 20 µL Tyrosinase Solution + 40 µL L-DOPA Solution.

• Pre-incubation: Add the buffer, test compound/positive control/DMSO, and tyrosinase solution to the respective wells. Incubate the plate at 37°C for 10 minutes.[1]

• Reaction Initiation: To start the reaction, add 40 µL of the L-DOPA solution to all wells.[1]

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the absorbance at 475 nm every minute for 20 minutes.[1]

Data Analysis

• Calculate the rate of reaction (V): Determine the slope of the linear portion of the absorbance vs. time plot for each well.

• Calculate the percentage of inhibition: % Inhibition = [(V_control - V_sample) / V_control] x 100

• Determine the IC₅₀ value: Plot the percentage of inhibition against the logarithm of the test compound concentration. The IC₅₀ value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by non-linear regression analysis.

Illustrative Experimental Workflow

Caption: Experimental workflow for the in-vitro tyrosinase inhibition assay.

Elucidating the Mechanism of Inhibition

To understand how N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea interacts with tyrosinase, kinetic studies are essential. A Lineweaver-Burk plot analysis can reveal the mode of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed).[13][14][15][16][17]

Kinetic Analysis using Lineweaver-Burk Plot

This analysis involves measuring the initial reaction rates at various substrate (L-DOPA) concentrations in the presence of different, fixed concentrations of the inhibitor.

Procedure:

• Perform the tyrosinase inhibition assay as described in section 3.1, but for each inhibitor concentration (including zero), vary the concentration of L-DOPA.

• Calculate the initial reaction velocity (V) for each combination of substrate and inhibitor concentration.

• Plot 1/V versus 1/[S] (where [S] is the substrate concentration).

Interpretation of the Plot:

• Competitive Inhibition: The lines intersect on the y-axis (Vmax remains constant, Km increases).

• Non-competitive Inhibition: The lines intersect on the x-axis (Km remains constant, Vmax decreases).[18]

• Uncompetitive Inhibition: The lines are parallel (both Km and Vmax decrease).

• Mixed Inhibition: The lines intersect in the second or third quadrant (both Km and Vmax change).[17]

Proposed Mechanism of Action and Visualization

Based on the structure of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea and literature on related urea and thiourea inhibitors, a non-competitive inhibition mechanism is plausible.[9] The urea moiety could chelate the two copper ions in the active site of tyrosinase, thereby preventing the enzyme from catalyzing the oxidation of its substrate without interfering with substrate binding.

Caption: Proposed non-competitive inhibition mechanism of tyrosinase.

Quantitative Data Summary

For a comprehensive evaluation, the inhibitory potency of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea should be compared with a standard inhibitor like kojic acid. The following table presents hypothetical but realistic data for such a comparison.

Compound	IC₅₀ (µM)	Inhibition Type	Kᵢ (µM)
N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea	8.5	Non-competitive	6.2
Kojic Acid	16.7[6]	Competitive/Mixed	1.1[17]

Note: The data for the title compound is illustrative and requires experimental validation.

Conclusion and Future Directions

N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea presents a compelling profile as a potential novel tyrosinase inhibitor. Its diaryl urea scaffold is amenable to straightforward synthesis, and its structural features suggest a favorable interaction with the tyrosinase active site. The methodologies outlined in this guide provide a robust framework for its synthesis, in-vitro characterization, and mechanistic elucidation.

Future studies should focus on the experimental validation of the proposed synthesis and inhibitory activity. Further investigations could include:

• Human Tyrosinase Assays: To confirm the inhibitory effect on the human enzyme, which can differ from mushroom tyrosinase.[19]

• Cell-based Assays: Evaluating the effect on melanin production in melanoma cell lines (e.g., B16F10) to assess cellular efficacy and cytotoxicity.[9]

• Molecular Docking Studies: To computationally model the binding interactions between the inhibitor and the tyrosinase active site, providing further insight into the mechanism of action.[7][20]

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the title compound to optimize its inhibitory potency.

Through such a systematic approach, the full potential of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea and related compounds as next-generation agents for the management of hyperpigmentation can be realized.

References

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• Kinetics of Mushroom Tyrosinase Inhibition by Quercetin - CORE. (n.d.). CORE. [Link]

• Lineweaver–Burk plot for the tyrosinase inhibitory mechanism of... - ResearchGate. (n.d.). ResearchGate. [Link]

• Lineweaver-Burk plots for inhibition of tyrosinase in the presence of... - ResearchGate. (n.d.). ResearchGate. [Link]

• The unravelling of the complex pattern of tyrosinase inhibition - PMC - NIH. (2016, October 11). National Center for Biotechnology Information. [Link]

• Tyrosinase Inhibition Assay - Active Concepts. (2023, September 21). Active Concepts. [Link]

• Tyrosinase Inhibitor Assay Kit Catalog Number: EZ2019-01 - Attogene. (n.d.). Attogene. [Link]

• Repositioning of Thiourea-Containing Drugs as Tyrosinase Inhibitors - PMC. (2015, December 2). National Center for Biotechnology Information. [Link]

• N-(2,5-Dimethoxyphenyl)-N′-[4-(2-hydroxyethyl)phenyl]urea - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• Tyrosinase Inhibitors: A Perspective - MDPI. (2023, July 30). MDPI. [Link]

• Novel Kojic Acid-Thiadiazole-Urea Hybrids: Potent Tyrosinase Inhibitors With Enhanced Anti-Melanogenic Activity. - R Discovery. (2025, November 1). R Discovery. [Link]

• (PDF) MW Assisted Synthesis of New 4,6-diaryl-3,4-Didhydropyrimidines-2(1H)-thione Derivatives: Tyrosinase Inhibition, Antioxidant, and Molecular Docking Studies - ResearchGate. (2023, December 28). ResearchGate. [Link]

• The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and - Biointerface Research in Applied Chemistry. (2021, November 21). Biointerface Research in Applied Chemistry. [Link]

• Discovering New Tyrosinase Inhibitors by Using In Silico Modelling, Molecular Docking, and Molecular Dynamics - MDPI. (2025, March 16). MDPI. [Link]

• Methoxy-Substituted Tyramine Derivatives Synthesis, Computational Studies and Tyrosinase Inhibitory Kinetics - MDPI. (2021, April 23). MDPI. [Link]

• Tyrosinase and Tyrosinase Inhibitors - ResearchGate. (2025, August 10). ResearchGate. [Link]

• SAR and Molecular Docking Studies for the development of new Tyrosinase inhibitors. (2022, February 6). Revista Fitos. [Link]

• Design and synthesis of 4-amino-2',4'-dihydroxyindanone derivatives as potent inhibitors of tyrosinase and melanin biosynthe - ChemRxiv. (n.d.). ChemRxiv. [Link]

• Synthesis, Molecular Docking and Tyrosinase Inhibitory Activity of the Decorated Methoxy Sulfonamide Chalcones: in vitro Inhibit - UKM. (n.d.). Universiti Kebangsaan Malaysia. [Link]

• Molecular Docking, Synthesis, and Tyrosinase Inhibition Activity of Acetophenone Amide: Potential Inhibitor of Melanogenesis - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Natural and Bioinspired Phenolic Compounds as Tyrosinase Inhibitors for the Treatment of Skin Hyperpigmentation: Recent Advances - MDPI. (2019, October 1). MDPI. [Link]

• Cephalosporin as Potent Urease and Tyrosinase Inhibitor: Exploration through Enzyme Inhibition, Kinetic Mechanism, and Molecular Docking Studies - PMC. (2022, July 28). National Center for Biotechnology Information. [Link]

• Skin whitening agents: medicinal chemistry perspective of tyrosinase inhibitors - PMC. (2015, February 16). National Center for Biotechnology Information. [Link]

• Understanding the Molecular Mechanism of Phytoconstituents as Tyrosinase Inhibitors for Treatment of Hyperpigmentation. (2021, February 27). Scholars Academic and Scientific Publishers. [Link]

• Thiosemicarbazones with tyrosinase inhibitory activity - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• In Silico Investigation and Evaluation of New Potent Tyrosinase Related Protein-1 Inhibitors Using Molecular Dynamics Simulations and Docking Study - Organic Chemistry Research. (2025, December 15). Organic Chemistry Research. [Link]

• Research progress on peptides that inhibit melanin synthesis - Frontiers. (2025, July 1). Frontiers. [Link]

• Peptide and peptidomimetic tyrosinase inhibitors - FLORE. (n.d.). FLORE. [Link]

• An Updated Review of Tyrosinase Inhibitors - MDPI. (2009, May 26). MDPI. [Link]

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• (PDF) A novel mechanism of inhibition by phenylthiourea on PvdP, a tyrosinase synthesizing pyoverdine of Pseudomonas aeruginosa - ResearchGate. (2025, September 26). ResearchGate. [Link]

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• N-ALKOXY-N-(DIMETHOXYPHOSPHORYL)UREAS, SYNTHESIS AND STRUCTURE Shtamburg V.1, Klots E.1,Kravchenko S. 2, Anishchenko A.3, Shishk. (n.d.). Dragomanov Ukrainian State University. [Link]

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Protocols & Analytical Methods

Synthesis protocol for N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

Application Note: AN-SYN-2026-DU Protocol for the Synthesis of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea [1]

Abstract & Application Context

Diarylureas represent a privileged structural motif in medicinal chemistry, serving as the pharmacophore for numerous kinase inhibitors (e.g., Sorafenib) and antimicrobial agents. This application note details the synthesis of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea , a specific unsymmetrical urea derivative.

The protocol prioritizes the Isocyanate Addition Method due to its atom economy, high yields, and minimal byproduct formation. An alternative CDI (1,1'-Carbonyldiimidazole) Coupling Method is provided for scenarios where the isocyanate reagent is unavailable or unstable.

Target Molecule:

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-(4-methoxyphenyl)urea

• Molecular Formula: C16H18N2O4

• Molecular Weight: 302.33 g/mol

Retrosynthetic Analysis & Reaction Design

The most robust route involves the nucleophilic addition of an electron-rich aniline to an aryl isocyanate. The 2,5-dimethoxyaniline acts as the nucleophile attacking the electrophilic carbon of the 4-methoxyphenyl isocyanate.

Figure 1: Mechanistic pathway for the urea formation via isocyanate addition.

Materials & Reagents

Reagent / Solvent	Equiv.[2][3][4][5]	Role	Purity Grade
2,5-Dimethoxyaniline	1.0	Nucleophile	>98% (HPLC)
4-Methoxyphenyl isocyanate	1.05	Electrophile	>97%
Dichloromethane (DCM)	Solvent	Reaction Medium	Anhydrous
Hexane / Diethyl Ether	Wash	Purification	ACS Grade
Ethanol	Solvent	Recrystallization	Absolute

Safety Note: Isocyanates are potent sensitizers and lachrymators. All operations must be performed in a functioning fume hood.

Experimental Protocol

Method A: Isocyanate Addition (Primary Protocol)

Best for: High purity requirements and operational simplicity.

Step 1: Preparation of Nucleophile Solution

• In a flame-dried 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 2,5-dimethoxyaniline (1.53 g, 10.0 mmol) in 20 mL of anhydrous DCM .

• Ensure complete dissolution. If the amine is colored (oxidized), consider a quick filtration through a celite pad before use.

Step 2: Addition of Electrophile

• Dissolve 4-methoxyphenyl isocyanate (1.56 g, 10.5 mmol) in 10 mL of anhydrous DCM .

• Add the isocyanate solution dropwise to the aniline solution over 10 minutes at room temperature (25°C).

  • Observation: A mild exotherm may occur. A precipitate often begins to form within 30 minutes as the urea product is less soluble than the reactants.

Step 3: Reaction Monitoring

• Stir the mixture at room temperature for 4 hours.

• Validation (TLC): Check consumption of the aniline (Mobile Phase: 50% EtOAc/Hexane). The product will appear as a lower Rf spot compared to the starting aniline.

Step 4: Workup & Isolation

• If a heavy precipitate has formed, add 20 mL of Hexane to complete the precipitation.

• Filter the solids using a Buchner funnel under vacuum.

• Wash the filter cake with 1:1 DCM/Hexane (2 x 10 mL) followed by pure Hexane (20 mL) to remove unreacted isocyanate.

• Dry the solid under high vacuum for 4 hours.

Method B: CDI Coupling (Alternative)

Best for: When isocyanates are unavailable or for generating library diversity.

• Dissolve 4-methoxyaniline (1.0 equiv) in THF (0.2 M).

• Cool to 0°C and add 1,1'-Carbonyldiimidazole (CDI, 1.1 equiv) . Stir for 2 hours to form the acyl-imidazole intermediate.

• Add 2,5-dimethoxyaniline (1.0 equiv) and warm to 60°C for 6 hours.

• Solvent evaporation and recrystallization are required as the imidazole byproduct must be removed (unlike Method A where the byproduct is nil).

Purification & Workflow Visualization

The following workflow ensures the removal of trace starting materials without the need for column chromatography in most cases.

Figure 2: Purification workflow favoring precipitation over chromatography.

Analytical Characterization (Expected Data)

To validate the synthesis, compare the isolated product against these expected spectral parameters.

Technique	Parameter	Expected Signal / Value	Structural Assignment
1H NMR	δ (DMSO-d6)	9.0 - 9.2 ppm (s, 1H)	Urea -NH (Ar-NH-CO)
8.8 - 9.0 ppm (s, 1H)	Urea -NH (Ar'-NH-CO)
7.8 - 7.9 ppm (d, 1H)	2,5-dimethoxy ring (H-6)
7.3 - 7.4 ppm (d, 2H)	4-methoxy ring (H-2,[1]6)
6.8 - 6.9 ppm (d, 2H)	4-methoxy ring (H-3,[1]5)
3.7 - 3.8 ppm (s, 9H)	3 x -OCH3 groups (overlap possible)
MS (ESI)	m/z	303.1 [M+H]+	Protonated molecular ion
IR	ν (cm-1)	3300 - 3350	N-H Stretch
1640 - 1660	C=O Stretch (Urea)

Note on NMR: The proton at the 6-position of the 2,5-dimethoxyphenyl ring is often deshielded and appears as a doublet around 7.8-8.0 ppm due to the ortho-urea effect.

References

• General Isocyanate Protocol

  • Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates.[2][6] Asian Journal of Chemistry.

  • Source:

• CDI Coupling Methodology

  • The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine.[7] Biointerface Research in Applied Chemistry.[7]

  • Source: [7]

• Structural Analog Data (Validation)

  • N-(2,5-Dimethoxyphenyl)-N′-[4-(2-hydroxyethyl)phenyl]urea.

  • Source:

• Mechanistic Insight

  • A Simple and Efficient Synthesis of Diaryl Ureas.

  • Source:

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• 7. biointerfaceresearch.com [biointerfaceresearch.com]

The Synthetic Chemist's Guide to Unsymmetrical Diarylureas via Palladium-Catalyzed C-N Cross-Coupling

An Application Note for Researchers, Scientists, and Drug Development Professionals

Foreword: The Ascendancy of Unsymmetrical Diarylureas

Unsymmetrical diarylureas represent a privileged scaffold in modern medicinal chemistry and materials science.[1][2][3] Their unique ability to form strong hydrogen bonds and engage in π-stacking interactions has cemented their role in a multitude of applications, from potent kinase inhibitors in oncology to advanced organic materials.[4] Historically, the synthesis of these valuable compounds has been fraught with challenges, often relying on the use of hazardous reagents like phosgene or the in-situ generation of unstable isocyanates.[1][2][5] These traditional methods frequently suffer from limited substrate scope and functional group tolerance.[1][2]

The advent of palladium-catalyzed C-N cross-coupling, particularly the Buchwald-Hartwig amination, has revolutionized the synthesis of aryl amines and their derivatives, offering a milder and more general route to these critical motifs.[6][7] This application note provides a comprehensive guide to the palladium-catalyzed synthesis of unsymmetrical diarylureas, focusing on a robust and versatile two-pot strategy. We will delve into the mechanistic underpinnings of this transformation, provide a detailed experimental protocol, and offer practical troubleshooting advice to empower researchers in their synthetic endeavors.

The Mechanism: A Palladium-Choreographed Dance of Bond Formation

The palladium-catalyzed C-N cross-coupling reaction proceeds through a well-established catalytic cycle, as illustrated below. Understanding this mechanism is paramount for rational optimization and troubleshooting of the reaction. The cycle can be broadly divided into three key stages: oxidative addition, amine coordination and deprotonation, and reductive elimination.

Figure 1: The Buchwald-Hartwig catalytic cycle for C-N bond formation.

1. Oxidative Addition: The catalytic cycle commences with the oxidative addition of an aryl halide (Ar-X) to a low-valent palladium(0) species, which is stabilized by a suitable ligand (L). This step forms a palladium(II) intermediate and is often the rate-determining step of the reaction. The reactivity of the aryl halide generally follows the trend I > Br > OTf > Cl.[8]

2. Urea Coordination and Deprotonation: The protected mono-aryl urea then coordinates to the palladium(II) center. In the presence of a base, the urea is deprotonated to form a palladium-amido complex. The choice of base is critical to ensure efficient deprotonation without promoting unwanted side reactions.

3. Reductive Elimination: The final step is the reductive elimination from the palladium(II)-amido complex, which forms the desired C-N bond of the unsymmetrical diarylurea and regenerates the active palladium(0) catalyst, thus closing the catalytic loop. The steric and electronic properties of the ligand play a crucial role in promoting this step.[9]

Protocol Details: A Step-by-Step Guide to Synthesis

The following protocol is a robust and general method for the synthesis of unsymmetrical diarylureas, adapted from the work of Buchwald and coworkers.[1][10] It employs a two-pot strategy involving the initial arylation of a protected urea, followed by deprotection and a second arylation.

Figure 2: A two-pot experimental workflow for the synthesis of unsymmetrical diarylureas.

Reagents and Equipment

• Palladium Source: Palladium(II) acetate (Pd(OAc)₂) is a commonly used and air-stable precatalyst.

• Ligand: A biarylphosphine ligand such as SPhos or XPhos is recommended for this transformation. These bulky, electron-rich ligands are crucial for promoting both the oxidative addition and reductive elimination steps.[11]

• Base: Cesium carbonate (Cs₂CO₃) has been found to be a highly effective base for this reaction.[1] Other bases such as K₃PO₄ can also be employed.

• Solvent: Anhydrous tetrahydrofuran (THF) is the solvent of choice.

• Protected Urea: Benzylurea is a commercially available and inexpensive starting material. The benzyl group can be readily removed via hydrogenolysis.[10]

• Aryl Halides: A wide range of aryl chlorides, bromides, and iodides can be used.

• Deprotection Reagents: Palladium on carbon (Pd/C), methanol (MeOH), and hydrochloric acid (HCl).

• Inert Atmosphere: Schlenk line or glovebox with a nitrogen or argon atmosphere.

• Standard laboratory glassware.

Experimental Protocol

Pot 1: Synthesis of the Mono-arylurea Intermediate

• Reaction Setup: In a flame-dried Schlenk tube under an inert atmosphere, combine the first aryl halide (1.0 mmol), benzylurea (1.2 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), the biarylphosphine ligand (0.04 mmol, 4 mol%), and Cs₂CO₃ (1.4 mmol).

• Solvent Addition: Add anhydrous THF (5 mL) to the reaction mixture.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to ensure the removal of dissolved oxygen.

• First C-N Coupling: Heat the reaction mixture to 85 °C and stir for 2-4 hours, or until the starting material is consumed as monitored by TLC or LC-MS.

• Deprotection: Cool the reaction mixture to room temperature. Add Pd/C (10 mol%), MeOH (10 mL), and concentrated HCl (1.0 mL).

• Hydrogenolysis: Place the reaction mixture under a hydrogen atmosphere (balloon) and stir vigorously for 12-24 hours.

• Work-up and Isolation: Filter the reaction mixture through a pad of Celite, wash with MeOH, and concentrate the filtrate under reduced pressure. The crude mono-arylurea can be purified by column chromatography or used directly in the next step if sufficiently pure.

Pot 2: Synthesis of the Unsymmetrical Diarylurea

• Reaction Setup: In a flame-dried Schlenk tube under an inert atmosphere, combine the mono-arylurea from Pot 1 (1.0 mmol), the second aryl halide (1.1 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), the biarylphosphine ligand (0.04 mmol, 4 mol%), and Cs₂CO₃ (1.4 mmol).

• Solvent Addition: Add anhydrous THF (5 mL).

• Degassing: Perform three freeze-pump-thaw cycles.

• Second C-N Coupling: Heat the reaction mixture to 85-100 °C and stir for 12-24 hours, or until completion.

• Work-up and Final Purification: Cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography or recrystallization to afford the pure unsymmetrical diarylurea.

Key Reaction Parameters and Optimization

The success of the palladium-catalyzed synthesis of unsymmetrical diarylureas hinges on the careful selection and optimization of several key parameters.

Parameter	Recommended	Rationale & Considerations
Palladium Precatalyst	Pd(OAc)₂	Air-stable, readily available, and efficiently reduced in situ to the active Pd(0) species. Other Pd(0) sources like Pd₂(dba)₃ can also be used.[12]
Ligand	Biarylphosphines (e.g., SPhos, XPhos)	Bulky, electron-rich ligands that promote the formation of the active monoligated Pd(0) species, facilitate oxidative addition of challenging substrates (e.g., aryl chlorides), and accelerate the rate of reductive elimination.[11]
Base	Cs₂CO₃	Provides a good balance of basicity and solubility in THF, leading to high yields. Weaker bases may result in incomplete reaction, while stronger bases like alkoxides can promote side reactions.[1]
Solvent	Anhydrous THF	Aprotic and effectively solubilizes the reactants and catalytic species. Other ethereal solvents like dioxane can also be used.[12]
Temperature	85-100 °C	Sufficient to drive the reaction to completion in a reasonable timeframe. Higher temperatures may be required for less reactive aryl chlorides.
Protecting Group	Benzyl	Commercially available as benzylurea and easily removed by hydrogenolysis. For substrates sensitive to hydrogenation, alternative protecting groups like p-methoxybenzyl can be considered.[1]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently inert atmosphere- Impure reagents or solvent- Inappropriate base	- Use a fresh batch of palladium precatalyst and ligand.- Ensure thorough degassing and maintain a positive pressure of inert gas.- Purify starting materials and use anhydrous, degassed solvent.- Screen alternative bases such as K₃PO₄ or K₂CO₃.[13]
Formation of Side Products	- Hydrodehalogenation of the aryl halide- Homocoupling of the aryl halide- Formation of symmetrical diarylurea	- Lower the reaction temperature.- Ensure a slight excess of the urea coupling partner.- Use a less sterically hindered ligand if homocoupling is significant.
Difficult Purification	- Co-elution of product and ligand- Presence of residual palladium	- Use a ligand that is more easily separated by chromatography.- Treat the crude product with a palladium scavenger.

Conclusion

The palladium-catalyzed C-N cross-coupling reaction has emerged as a powerful and versatile tool for the synthesis of unsymmetrical diarylureas, overcoming many of the limitations of traditional methods. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can efficiently access a wide array of these valuable compounds. The two-pot protocol detailed in this application note provides a reliable and scalable route to unsymmetrical diarylureas, paving the way for further advancements in drug discovery and materials science.

References

• Breitler, S., Oldenhuis, N. J., Fors, B. P., & Buchwald, S. L. (2011). Synthesis of Unsymmetrical Diarylureas via Pd-Catalyzed C–N Cross-Coupling Reactions. Organic Letters, 13(12), 3262–3265. [Link]

• Ghosh, A. K., & Brindisi, M. (2015). Organic carbamates in drug design and medicinal chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940. [Link]

• Dalton Transactions. (2018). Buchwald–Hartwig amination using Pd(i) dimer precatalysts supported by biaryl phosphine ligands. [Link]

• Breitler, S., Oldenhuis, N. J., Fors, B. P., & Buchwald, S. L. (2011). Synthesis of unsymmetrical diarylureas via Pd-catalyzed C-N cross-coupling reactions. Organic Letters, 13(12), 3262–3265. [Link]

• The Buchwald Research Group. (2015). Synthesis of Unsymmetrical Diarylureas via Pd-Catalyzed C–N Cross-Coupling Reactions. [Link]

• MDPI. (2022). Unsymmetrical Ureas. Synthetic Methodologies and Application in Drug Design. [Link]

• Chamni, S., et al. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Green Chemistry Letters and Reviews, 13(3), 246-256. [Link]

• Fiveable. (2025). Palladium-catalyzed cross-coupling reactions. [Link]

• ResearchGate. (2020). Palladium-catalyzed decarbonylative C–N coupling to convert arylcarbamoyl chlorides to urea derivatives. [Link]

• DSpace@MIT. (2016). Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• Cross-Coupling Reactions Guide. (n.d.). [Link]

• Catalysis Science & Technology. (2022). Photocatalytic C–N coupling towards urea synthesis with a palladium-supported CeO2 catalyst. [Link]

• University of Windsor. (n.d.). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. [Link]

• National Center for Biotechnology Information. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

• Journal of the American Chemical Society. (2016). Biaryl Phosphine Based Pd(II) Amido Complexes: The Effect of Ligand Structure on Reductive Elimination. [Link]

• National Center for Biotechnology Information. (2011). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. [Link]

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Application Notes &amp; Protocols: High-Purity Recovery of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea via Optimized Recrystallization

Abstract

This document provides a comprehensive guide for the purification of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, a substituted urea derivative of interest in synthetic and medicinal chemistry. We move beyond a simple procedural list to explain the fundamental principles governing each step, ensuring a robust and reproducible protocol. The core of this application note is an optimized recrystallization workflow, including solvent selection strategies, a detailed step-by-step purification protocol, and analytical methods for purity verification. This guide is intended for researchers, scientists, and drug development professionals seeking to obtain this compound in high purity for downstream applications.

Introduction: The Rationale for Purification

N-aryl-N'-arylmethylurea scaffolds are recognized as excellent pharmacodynamic structures in drug discovery due to their ability to act as both hydrogen bond donors and acceptors, facilitating strong interactions with biological targets.[1] The specific compound, N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, belongs to this versatile class. As with any synthesized organic compound, the crude product is seldom pure, often containing unreacted starting materials, by-products, or residual solvents.[2] For applications in biological screening, structural analysis, or as an intermediate in a multi-step synthesis, achieving high purity is paramount.

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[2] The method is predicated on the principle that the solubility of most solids in a given solvent increases with temperature.[3] By carefully selecting a solvent in which the desired compound is highly soluble at elevated temperatures but poorly soluble at lower temperatures, a separation from more soluble or less soluble impurities can be achieved. This application note provides a detailed protocol to effectively purify N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea using this technique.

The Cornerstone of Purity: The Principle of Recrystallization

A successful recrystallization is critically dependent on the choice of solvent.[3][4] The ideal solvent will exhibit a steep solubility curve for the compound of interest, meaning a significant increase in solubility with a corresponding increase in temperature.[5] This allows for the complete dissolution of the compound in a minimal amount of hot solvent, and then, upon cooling, its recovery as purified crystals, leaving the impurities behind in the "mother liquor."

Key Characteristics of an Optimal Recrystallization Solvent:

• High Solvency at High Temperatures: The compound should be readily soluble in the boiling solvent.[4][5]

• Low Solvency at Low Temperatures: The compound should be sparingly or insoluble in the cold solvent to maximize crystal recovery.[3][4]

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).[4]

• Chemical Inertness: The solvent must not react with the compound being purified.[6]

• Volatility: The solvent should have a relatively low boiling point to allow for easy removal from the purified crystals during the drying phase.[5]

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.[6]

In cases where a single solvent does not meet these criteria, a mixed-solvent system can be employed.[4] This typically involves a pair of miscible solvents, one in which the compound is highly soluble and another in which it is poorly soluble.[4][7]

Experimental Protocol: Purification of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

This protocol is divided into three key stages: solvent screening, the recrystallization procedure, and purity assessment.

Part A: Solvent Screening and Selection

The molecular structure of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, with its aromatic rings, ether functionalities, and polar urea group, suggests that solvents of intermediate polarity are likely to be effective. A systematic screening process is the most reliable method to identify the optimal solvent or solvent pair.

Screening Procedure:

• Place approximately 50 mg of the crude N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea into several small test tubes.

• To each test tube, add a different potential solvent (e.g., ethanol, isopropanol, ethyl acetate, acetone, toluene) dropwise at room temperature, swirling after each addition, up to about 1 mL. Record the solubility at room temperature.[4]

• If the compound is insoluble or sparingly soluble at room temperature, gently heat the test tube in a water bath.[3]

• Observe if the compound fully dissolves at the higher temperature.

• Allow the clear, hot solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe the quantity and quality of the crystals that form. An ideal solvent will yield a large amount of crystalline solid.

Table 1: Solvent Selection Guide for N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

Solvent	Polarity	Expected Solubility at Room Temp.	Expected Solubility at Boiling Point	Potential as Recrystallization Solvent
Water	High	Insoluble	Insoluble	Poor (unless used as an anti-solvent)
Ethanol	Polar Protic	Sparingly Soluble	Soluble	Good Candidate
Isopropanol	Polar Protic	Sparingly Soluble	Soluble	Good Candidate
Ethyl Acetate	Intermediate	Soluble	Very Soluble	Possible, may have low recovery
Acetone	Intermediate	Soluble	Very Soluble	Possible, may have low recovery
Toluene	Non-polar	Insoluble	Sparingly Soluble	Poor (unless in a mixed-solvent system)
Hexane	Non-polar	Insoluble	Insoluble	Poor (can be used as an anti-solvent)

Based on this screening, ethanol or isopropanol are excellent starting points for a single-solvent recrystallization. A mixed-solvent system, such as ethanol/water or acetone/hexane, could also be effective.

Part B: The Recrystallization Workflow

The following workflow assumes ethanol has been selected as the recrystallization solvent.

Caption: Recrystallization workflow for purifying N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea.

Detailed Step-by-Step Protocol:

• Dissolution: Place the crude N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea in an Erlenmeyer flask. In a separate beaker, heat the chosen solvent (e.g., ethanol) to its boiling point. Add the hot solvent to the Erlenmeyer flask in small portions while swirling, until the compound just dissolves. It is crucial to use the minimum amount of hot solvent necessary to create a saturated solution.[3]

• Hot Filtration (if necessary): If insoluble impurities are present (e.g., dust, solid by-products), perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated Erlenmeyer flask. This step prevents the desired compound from crystallizing prematurely in the funnel.[7]

• Crystallization: Cover the mouth of the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals, as it allows the crystal lattice to form correctly, excluding impurities.[3][7] Cooling too quickly can cause the compound to precipitate, trapping impurities.[7]

• Maximizing Yield: Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for 20-30 minutes to maximize the yield of crystals by further decreasing the compound's solubility.[8]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel and a clean filter flask.[8]

• Washing: While the crystals are still in the funnel under vacuum, wash them with a small amount of ice-cold recrystallization solvent. This removes any residual mother liquor containing dissolved impurities that may be adhering to the crystal surfaces.[8]

• Drying: Transfer the crystals from the filter paper to a watch glass. Dry the crystals thoroughly to remove any remaining solvent. This can be done by air drying or, more efficiently, in a desiccator under vacuum.[8]

Part C: Assessment of Purity

After recrystallization, it is essential to verify the purity of the final product. Several analytical techniques can be employed for this purpose.

Table 2: Analytical Techniques for Purity Verification

Technique	Principle	Indication of Purity
Melting Point Analysis	A pure crystalline solid has a characteristic and sharp melting point range.	A narrow melting point range (typically < 2 °C) that corresponds to the literature value. Impurities tend to broaden and depress the melting range.[9]
Thin-Layer Chromatography (TLC)	Separation of a mixture's components based on differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase.[9][10]	The purified sample should show a single spot, ideally with an Rf value that matches a reference standard. The crude material may show multiple spots.
Nuclear Magnetic Resonance (¹H NMR) Spectroscopy	Provides detailed information about the structure and chemical environment of hydrogen atoms in a molecule.[11]	A clean spectrum with sharp peaks corresponding to the expected structure and the absence of peaks attributable to impurities.
Infrared (IR) Spectroscopy	Identifies the functional groups present in a molecule based on the absorption of specific frequencies of infrared light.[2][11]	The spectrum should show characteristic absorption bands for the N-H, C=O, C-O, and aromatic C-H bonds of the urea structure, with no unexpected peaks.
High-Performance Liquid Chromatography (HPLC)	A highly sensitive technique that separates components of a mixture for identification and quantification.[12]	A single, sharp peak in the chromatogram indicates a high degree of purity.

Troubleshooting Common Recrystallization Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Oiling Out	The compound's melting point is lower than the solvent's boiling point. The solution is supersaturated.	Add more hot solvent until the oil dissolves completely, then attempt to cool slowly again. If the problem persists, consider a different solvent with a lower boiling point.
No Crystals Form Upon Cooling	Too much solvent was used. The solution is not saturated.	Boil off some of the solvent to increase the concentration of the solute and then allow it to cool again. Induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal.
Low Recovery of Crystals	Too much solvent was used. The compound has significant solubility in the cold solvent. The crystals were washed with too much cold solvent.	Ensure the minimum amount of hot solvent is used. Ensure the solution is thoroughly cooled in an ice bath. Use only a very small amount of ice-cold solvent for washing.
Colored Impurities Remain	Colored impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal will adsorb the colored impurities. Use charcoal sparingly as it can also adsorb the desired product.

References

• University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs. Retrieved from [Link]

• Scribd. (n.d.). Solvent Selection and Recrystallization Guide | PDF. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization I. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. Retrieved from [Link]

• University of Toronto. (n.d.). EXPERIMENT 1 - Determination of the purity and identity of organic compounds by melting point and/or analytical thin layer chromatography. Retrieved from [Link]

• ResearchGate. (2018). How to determine the purity of newly synthesized organic compound? Retrieved from [Link]

• China/Asia On Demand (CAOD). (2020). Recrystallization Purification Method for Urea. Retrieved from [Link]

• Google Patents. (n.d.). US2892870A - Process for purifying and crystallizing urea.

• National Center for Biotechnology Information. (n.d.). Guidelines for drinking-water quality - Analytical methods and achievability. Retrieved from [Link]

• NileRed. (2016, February 1). Technique Series: Recrystallization (urea as an example) [Video]. YouTube. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• National Institutes of Health. (n.d.). N-(2,5-Dimethoxyphenyl)-N′-[4-(2-hydroxyethyl)phenyl]urea. Retrieved from [Link]

• Preprints.org. (2025, April 27). Analytical Techniques Used in Organic Chemistry: Instruments for Molecule Identification and Characterization. Retrieved from [Link]

• Physics Department & Chemistry Department, LUMS. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• Ukrainian State Chemical Technology University, et al. (n.d.). N-ALKOXY-N-(DIMETHOXYPHOSPHORYL)UREAS, SYNTHESIS AND STRUCTURE. Retrieved from [Link]

• MDPI. (2021, June 8). Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N'-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. Retrieved from [Link]

• PubChem. (n.d.). N,N'-(Di-p-methoxyphenyl)urea. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Urea, (4-ethoxyphenyl)- (CAS 150-69-6). Retrieved from [Link]

• Royal Society of Chemistry Publishing. (n.d.). Synthesis and identification of 2,5-bis-(4-hydroxy-3-methoxyphenyl)-tetrahydrofuran-3,4-dicarboxylic acid, an unanticipated ferulate 8–8-coupling product acylating cereal plant cell walls. Retrieved from [Link]

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Antimicrobial and antiviral screening protocols for diarylurea libraries

Application Note: High-Throughput Screening of Diarylurea Libraries for Antimicrobial and Antiviral Activity

Abstract & Scope

Diarylureas (bis-arylureas) represent a privileged scaffold in medicinal chemistry, historically utilized as kinase inhibitors (e.g., Sorafenib) in oncology.[1] However, recent repurposing campaigns have identified their potent activity against multidrug-resistant (MDR) bacteria (e.g., MRSA, VRE) and enveloped viruses (e.g., SARS-CoV-2, Dengue).

Their mechanism of action is often distinct from traditional antibiotics:

• Antimicrobial: Membrane depolarization (lipid bilayer disruption) or inhibition of bacterial enoyl-acyl carrier protein reductase (FabI).

• Antiviral: Inhibition of viral proteases (e.g., TMPRSS2), capsid assembly interference, or host-factor modulation.

Challenge: The high lipophilicity of diarylureas often leads to aqueous precipitation, resulting in false negatives (compound unavailability) or false positives (aggregate-induced cytotoxicity). This guide details a screening workflow specifically optimized to mitigate solubility artifacts while maximizing sensitivity.

Compound Management & Library Preparation

Rationale: Diarylureas are prone to "crashing out" in aqueous media. Standard acoustic dispensing into 100% aqueous buffer will likely fail.

Protocol: The "Intermediate Dilution" Method

Direct transfer from 10 mM DMSO stock to assay media often creates micro-precipitates.

• Master Stock: Maintain library at 10 mM in 100% DMSO (

  -DMSO for NMR validation). Store at -20°C.

• Intermediate Plate: Dilute compounds 1:20 into a "carrier solvent" (e.g., 50% DMSO / 50% PBS) to create a 500 µM intermediate stock. Shake at 500 rpm for 10 mins.

  • QC Step: Check turbidity.[2][3] If cloudy, the compound is insoluble at this concentration.

• Assay Plate: Transfer from Intermediate Plate to the Assay Plate to achieve final concentration (e.g., 10 µM).

  • Final DMSO Target: Must be

    (v/v). Diarylureas can sensitize cells to DMSO toxicity.

Antimicrobial Screening Protocol (Bacteria & Fungi)

Standard: CLSI M07 (Aerobes) and M38 (Filamentous Fungi) guidelines. Assay Format: Cation-Adjusted Mueller-Hinton Broth (CAMHB) Microdilution.

Experimental Workflow

• Inoculum Prep:

  • Grow bacteria to log phase (

    ).

  • Dilute to

    CFU/mL in CAMHB.

• Plate Setup (384-well):

  • Column 1: Negative Control (Media only = Sterility).

  • Column 2: Positive Control (Bacteria + 0.5% DMSO = Growth).

  • Column 23: Reference Antibiotic (e.g., Vancomycin for Gram+, Ciprofloxacin for Gram-).

  • Column 24: Solvent Toxicity Control (Media + Bacteria + 1% DMSO). Crucial for diarylureas.

• Incubation: 16–20 hours at 35°C (non-CO2).

• Readout:

  • Primary:

    (Absorbance).

  • Secondary (Confirmatory): Resazurin (Alamar Blue) fluorescence (Ex 560nm / Em 590nm) to distinguish bacteriostatic vs. bactericidal activity.

Data Interpretation

• MIC (Minimum Inhibitory Concentration): Lowest concentration showing

  inhibition of growth ( ).

• Hit Criteria: MIC

  for wild-type strains; for MDR strains.

Antiviral Screening Protocol

Mechanism: Diarylureas often target host proteases or viral entry. Therefore, a cell-based Cytopathic Effect (CPE) assay is required over biochemical assays to capture the full MOA.

Dual-Readout Protocol (Efficacy vs. Toxicity)

You must run two parallel plates to calculate the Selectivity Index (SI). Diarylureas are known cytotoxins (anticancer origin).

Cell Line: Vero E6 (for Coronaviruses) or Huh-7 (for Flaviviruses).

Step-by-Step:

• Seeding: Seed cells at 10,000 cells/well in 96-well plates. Incubate 24h to adhere.

• Treatment: Add diarylurea library (Serial dilution: 50 µM to 0.1 µM).

• Infection (Plate A - Efficacy): Add virus at MOI 0.01 (Multiplicity of Infection).

• Mock Infection (Plate B - Toxicity): Add media only (no virus).

• Incubation: 72 hours (or until virus control shows 90% CPE).

• Fixation/Staining: Fix with 4% Formaldehyde. Stain with Crystal Violet or Neutral Red.

• Quantification: Wash and solubilize stain. Read Absorbance at 540nm.

Calculations

• (Effective Concentration): Concentration inhibiting 50% of viral CPE.[4][5]
• (Cytotoxic Concentration): Concentration killing 50% of uninfected cells.[5][6][7]

• Selectivity Index (SI):

  .[4][5][6][7][8]

• Go/No-Go Decision:

  • : Hit (Proceed to mechanism studies).
  • : Toxic (Likely non-specific membrane disruption).

Visualizations & Logic Maps

Figure 1: High-Throughput Screening Workflow

A logical flow from library preparation to lead identification.

Caption: Integrated workflow ensuring solubility validation precedes biological testing. Parallel cytotoxicity screening is mandatory for calculating the Selectivity Index.

Figure 2: Diarylurea Mechanism of Action (Antimicrobial)

Visualizing the dual-pathway potential of diarylureas.

Caption: Diarylureas may act via membrane depolarization (bactericidal) or enzymatic inhibition (e.g., FabI/ENR), often determined by the specific aryl substituents.

Summary of Key Parameters

Parameter	Antimicrobial (Bacteria)	Antiviral (Virus)
Primary Assay	Broth Microdilution (MIC)	CPE Inhibition ( )
Control Drug	Vancomycin (Gram+), Cipro (Gram-)	Remdesivir (RNA), Acyclovir (DNA)
Cell/Media	MH Broth (Cation Adjusted)	Vero E6 / DMEM + 2% FBS
Incubation	16–24 Hours	3–5 Days
Key Metric	MIC ( )	Selectivity Index ( )
Solvent Limit	DMSO	DMSO

References

• Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 11th Edition. CLSI, Wayne, PA.

• Mylonakis, E., et al. (2020). "The Neutrally Charged Diarylurea Compound PQ401 Kills Antibiotic-Resistant and Antibiotic-Tolerant Staphylococcus aureus." mBio, 11(3).

• Macsics, R., et al. (2020).[1][9] "Mechanism of Action of Triclocarban: Inhibition of Enoyl-Acyl Carrier Protein Reductase."[1][9] ACS Infectious Diseases.

• Creative Diagnostics. "CPE Inhibition Assay for Antiviral Research."

• BenchChem. "Understanding the Selectivity Index (SI) in Antiviral Drug Discovery."

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• 9. Diarylureas: Repositioning from Antitumor to Antimicrobials or Multi-Target Agents against New Pandemics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Large-Scale Synthesis of N-Aryl-N'-Aryl Ureas

Strategic Route Selection, Process Control, and Particle Engineering

Executive Summary & Strategic Importance

The N-aryl-N'-aryl urea motif is a privileged scaffold in modern medicinal chemistry, serving as the pharmacophore for numerous kinase inhibitors, including Sorafenib, Regorafenib, and Linifanib. While the formation of a urea bond is elementally simple, the large-scale manufacturing of these compounds presents three distinct process engineering challenges:

• "Brick Dust" Physical Properties: Diarylureas are notoriously insoluble in most organic solvents, leading to reactor fouling, difficult agitation, and polymorph trapping.

• Symmetric Urea Impurity: The rapid hydrolysis of isocyanates to anilines creates a competing reaction pathway, generating symmetric urea byproducts (

  ) that are often inseparable from the desired product by crystallization.

• Safety & Toxicology: Handling bulk isocyanates or phosgene requires stringent engineering controls due to acute toxicity and sensitization risks.

This guide outlines two validated protocols for ton-scale synthesis, prioritizing safety, impurity rejection, and solid-state control.

Strategic Route Selection

Selecting the correct synthetic pathway is a balance between raw material availability, safety constraints, and impurity profiles.

Route Comparison Matrix

Feature	Method A: Isocyanate Coupling	Method B: Phenyl Carbamate	Method C: CDI Coupling
Atom Economy	High (100%)	Moderate (Phenol byproduct)	Moderate (Imidazole byproduct)
Safety	Low (Isocyanate handling)	High (Solid intermediates)	Medium (Sensitizer potential)
Reaction Rate	Fast (< 1 hr)	Slow (Requires heat/base)	Medium
Impurity Profile	High risk of symmetric urea	Low risk	Risk of imidazole adducts
Scalability	Excellent (if moisture controlled)	Excellent (Robust)	Good (Solubility limits)

Decision Logic for Process Chemists

Figure 1: Decision tree for selecting the optimal urea synthesis strategy based on material availability and safety constraints.

Protocol A: The Direct Isocyanate Route (Standard)

This method is preferred when the isocyanate is commercially available and stable. It offers the highest atom economy but requires strict anhydrous conditions to prevent the "Symmetric Urea Cycle."

Mechanism & Impurity Formation

The primary failure mode is moisture. Water hydrolyzes the isocyanate (

) to the aniline ( ) and . This nascent aniline immediately reacts with remaining isocyanate to form the symmetric urea ( ).

Protocol Steps

Reagents:

• Aniline derivative (1.0 equiv)

• Isocyanate derivative (1.05 equiv)

• Solvent: Dichloromethane (DCM) or Toluene (Anhydrous, <50 ppm water)

Procedure:

• System Prep: Dry the reactor thoroughly. Purge with

  for 30 minutes.

• Dissolution: Charge the Aniline (1.0 equiv) and solvent (10 vol). Cool to 0–5°C.

  • Note: Ureas are less soluble than anilines. We want the product to precipitate to drive equilibrium, but we need the starting aniline in solution.

• Controlled Addition: Charge the Isocyanate (1.05 equiv) as a solution in the same solvent over 2–4 hours.

  • Critical Process Parameter (CPP): Maintain temperature < 10°C. High temps accelerate the reaction with trace moisture.

• Aging: Warm to 20°C and stir for 2 hours. Monitor by HPLC.

  • Endpoint: < 0.5% unreacted aniline.

• Isolation: The product typically precipitates as a thick slurry. Filter.

• Wash: Wash the cake with solvent to remove unreacted isocyanate.

• Drying: Vacuum dry at 45°C.

Protocol B: The Phenyl Carbamate Route (Robust/Green)

This route is superior for large-scale campaigns where isocyanate toxicity is a concern or when the isocyanate is unstable. It utilizes a crystalline phenyl carbamate intermediate that can be purified before the final coupling, ensuring high purity.

Mechanism[1][2][3][4][5][6][7]

• Activation: Aniline A reacts with Phenyl Chloroformate

  Phenyl Carbamate.

• Coupling: Phenyl Carbamate + Aniline B

  Urea + Phenol.

Reaction Workflow

Figure 2: The two-step carbamate strategy allows for the isolation of a stable intermediate, breaking the impurity propagation cycle.

Protocol Steps

Step 1: Carbamate Formation

• Charge Aniline A (1.0 equiv) and THF (10 vol). Cool to 0°C.

• Add Pyridine (1.2 equiv).

• Add Phenyl Chloroformate (1.05 equiv) dropwise. Exothermic!

• Stir 1 hour. Quench with water. Filter the solid carbamate.

• Checkpoint: Recrystallize if purity < 98%.

Step 2: Urea Coupling

• Charge Phenyl Carbamate (1.0 equiv) and Aniline B (1.0 equiv) into DMSO (5 vol).

• Catalyst: Add catalytic base (e.g.,

  , 0.1 equiv) if the aniline is electron-deficient.

• Heating: Heat to 60–80°C.

  • Why? The reaction proceeds via an elimination-addition mechanism (Lossen-type intermediate) or direct nucleophilic attack depending on conditions. Heat is required to displace the phenol.

• Workup: Cool to 20°C. Add Water (10 vol) slowly.

  • Effect: The urea product precipitates; phenol remains in the aqueous/DMSO phase.

• Filtration: Filter and wash with water to remove residual DMSO and phenol.

Process Engineering: Handling "Brick Dust"

Diarylureas often exhibit "brick dust" properties—high melting points (>200°C) and extreme insolubility. This creates specific scale-up risks.

Agitation & Rheology

• Risk: As the reaction proceeds, the product precipitates, turning the solution into a non-Newtonian slurry.

• Mitigation: Use an anchor or helical ribbon impeller rather than a standard pitch-blade turbine. Ensure the motor has sufficient torque to handle high-viscosity phases.

Polymorph Control

• Insight: Ureas form strong intermolecular hydrogen bond networks. Rapid precipitation (e.g., dumping water into DMSO) often traps the compound in a metastable, amorphous, or lower-melting polymorph.

• Control: Implement "Reverse Addition" for crystallization. Add the DMSO reaction mixture slowly into a temperature-controlled water vessel to control supersaturation and particle growth.

Filtration

• Issue: Fine particles (< 10 µm) clog filter cloth.

• Solution: Perform an "Ostwald Ripening" cycle (heat the slurry to 80°C, hold for 2 hours, cool slowly) before filtration to grow particle size.

Analytical Controls

To ensure scientific integrity, the following HPLC criteria are recommended for release testing:

Impurity Type	Source	Detection Limit (Target)	Removal Strategy
Symmetric Urea	Hydrolysis of Isocyanate	< 0.15%	Anhydrous conditions; recrystallization from hot DMF.
Unreacted Aniline	Incomplete Reaction	< 0.10%	Solvent wash (Anilines are usually soluble in DCM/MeOH).
Phenol	Carbamate Byproduct	< 500 ppm	Caustic wash (0.5N NaOH) during workup.

References

• Bankston, D., et al. (2002).[1] "A Scalable Synthesis of BAY 43-9006 (Sorafenib): A Potent Raf Kinase Inhibitor for the Treatment of Cancer."[1] Organic Process Research & Development. Link (Verified via search context 1.3/1.4).

• Liptrot, D. J., et al. (2025). "New Synthesis of Aryl and Heteroaryl N-Acylureas via Microwave-Assisted Palladium-Catalyzed Carbonylation." ResearchGate.[2] Link

• Gill, M. S., et al. (2023).[3] "Improved Synthesis of Unsymmetrical Ureas via Carbamates." Thieme Connect. Link

• Common Organic Chemistry. (n.d.). "Urea Formation Mechanisms: Isocyanate and CDI."[4] Link

• NIPER Process Chemistry. (2023). "Practical and efficient method for synthesis of sorafenib and regorafenib." ResearchGate.[2] Link

Sources

• 1. Synthesis of Sorafenib [journal11.magtechjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Urea Formation - Common Conditions [commonorganicchemistry.com]

Using triphosgene for the synthesis of urea-based compounds

Application Note: Precision Synthesis of Urea Scaffolds Using Triphosgene (BTC)

Executive Summary: The "Solid Phosgene" Advantage

Triphosgene [Bis(trichloromethyl) carbonate, BTC] has replaced gaseous phosgene in modern medicinal chemistry due to its ability to handle "phosgenation" chemistry with the logistical ease of a solid reagent.[1][2][3] However, it is not a benign substitute; it is a dense phosgene delivery system .

For the synthesis of urea-based compounds—a pharmacophore ubiquitous in kinase inhibitors (e.g., Sorafenib) and soluble epoxide hydrolase inhibitors—BTC offers superior stoichiometric control compared to CDI (Carbonyldiimidazole) or isocyanates. This guide details the protocols for synthesizing both symmetrical and unsymmetrical ureas, emphasizing the in situ generation of isocyanates to avoid isolation steps.

Mechanistic Principles & Stoichiometry

The utility of BTC relies on its decomposition into three equivalents of phosgene upon nucleophilic attack or thermal activation.

The "1/3 Rule":

• 1.0 mol BTC

  3.0 mol Phosgene.

• Stoichiometric Error: Treating BTC as a 1:1 equivalent to phosgene is the most common cause of reaction failure (yielding complex mixtures of isocyanates and polymerized byproducts).

Reaction Pathway

The reaction proceeds through a Carbamoyl Chloride intermediate. The presence of a base (HCl scavenger) drives the elimination to the Isocyanate , which is the active electrophile for the second amine.

Figure 1: The cascade from solid BTC to final Urea.[4] Note that the Isocyanate is generated in situ, avoiding the need to handle volatile isocyanate reagents.

Critical Safety & Handling (Mandatory)

WARNING: BTC is a solid, but it generates lethal phosgene gas upon contact with moisture or nucleophiles.

• Engineering Controls: All weighing and reactions must occur in a functioning fume hood with a face velocity >100 fpm.

• Quenching: Never dump reaction mixtures directly into waste drums. Quench residual BTC/phosgene with 1M NaOH or sat. NaHCO₃ in the hood and stir for 30 minutes before disposal.

• Detection: Use phosgene indicator paper (impregnated with 4-(p-nitrobenzyl)pyridine) around the hood sash to detect leaks.

Experimental Protocols

Protocol A: Synthesis of Symmetrical Ureas

Target: R-NH-CO-NH-R

In this scenario, the amine is in excess.[5][6] The risk of "mixed" products is zero, so the order of addition is less critical, but temperature control prevents polymerization.

Reagents:

• Amine (2.0 - 2.2 equiv)

• Triphosgene (0.35 - 0.40 equiv) — Slight excess ensures complete conversion of expensive amines.

• Triethylamine (TEA) or DIPEA (2.5 - 3.0 equiv)

• Solvent: DCM or THF (Anhydrous)

Step-by-Step:

• Dissolution: Dissolve the Amine (2.2 eq) and Base (3.0 eq) in DCM (0.2 M concentration) under Nitrogen.

• Cooling: Cool the solution to 0°C .

• Addition: Dissolve Triphosgene (0.35 eq) in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 15–20 minutes.

  • Why? Rapid addition generates a massive exotherm and gas evolution (CO₂/HCl), potentially overwhelming the condenser.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

• Monitoring: Check TLC/LCMS. The amine peak should disappear.

• Workup: Quench with sat. NaHCO₃. Extract with DCM.[7] Wash organic layer with 1N HCl (to remove unreacted amine/base) and Brine.

Protocol B: Synthesis of Unsymmetrical Ureas (The "Majer-Randad" Method)

Target: R¹-NH-CO-NH-R²

This requires strict Inverse Addition . You must generate the isocyanate of Amine A before Amine B sees the reaction mixture. If you mix Amine A, Amine B, and BTC together, you will get a statistical mixture of A-A, B-B, and A-B ureas.

Reagents:

• Amine A (1.0 equiv) — Usually the less valuable or less nucleophilic amine.

• Triphosgene (0.35 - 0.40 equiv)

• Amine B (1.0 - 1.1 equiv)

• Base (TEA/DIPEA) (2.5 - 3.0 equiv)

Workflow Diagram:

Figure 2: Stepwise protocol for unsymmetrical urea synthesis. Critical control point: Step 3 (Slow addition of Amine A to BTC).

Step-by-Step:

• BTC Solution: Dissolve Triphosgene (0.35 eq) in DCM in the reaction flask. Cool to 0°C .

  • Note: Unlike Protocol A, the BTC is in the flask first.

• Amine A Addition: Dissolve Amine A (1.0 eq) and Base (excess) in DCM. Add this slowly (dropwise) to the BTC solution.

  • Mechanism:[3][8][9][10] The high concentration of BTC relative to Amine A ensures that Amine A reacts with phosgene to form the isocyanate, rather than reacting with another Amine A molecule to form the symmetrical urea.

• Activation: Stir at 0°C for 30 minutes. (Optional: Monitor by IR for the appearance of the strong Isocyanate stretch at ~2270 cm⁻¹).

• Amine B Addition: Add Amine B (1.0 eq) in one portion.

• Completion: Warm to RT. The reaction is usually fast (<2 hours).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Symmetrical Urea Byproduct (A-A)	Amine A added too fast in Protocol B.	Use "Inverse Addition" strictly. Dilute Amine A further before addition. Ensure BTC is in excess during the addition of Amine A.
Low Yield / Incomplete Reaction	Old BTC (Hydrolyzed).	BTC degrades if exposed to moisture. Check bottle quality. Increase BTC to 0.40 eq.
"Gummy" Precipitate	Amine HCl salts crashing out.	Ensure sufficient solvent volume (DCM). Switch to THF if solubility is an issue.
No Reaction (Anilines)	Nucleophile is too weak.	Electron-deficient anilines (e.g., nitro-aniline) react slowly. Heat to reflux after isocyanate formation, or use a catalyst like DMAP (0.1 eq).

References

• Cotarca, L., et al. "Bis(trichloromethyl) Carbonate in Organic Synthesis."[11] Synthesis, 1996.[5]

  • Foundational review on BTC reactivity and industrial applic

• Majer, P., & Randad, R. S. "A Safe and Efficient Method for Preparation of N,N'-Unsymmetrically Disubstituted Ureas Utilizing Triphosgene."[12] The Journal of Organic Chemistry, 1994, 59(7), 1937–1938.

  • The definitive paper for the "Inverse Addition" protocol described in Protocol B.

• Eckert, H., & Forster, B. "Triphosgene, a Crystalline Phosgene Substitute." Angewandte Chemie International Edition, 1987.

  • Seminal paper introducing BTC as a labor

• Lemoucheux, L., et al. "Debenzylation of Tertiary Amines Using Phosgene or Triphosgene: An Efficient and Rapid Procedure for the Preparation of Carbamoyl Chlorides."[12] The Journal of Organic Chemistry, 2003, 68(19), 7289–7297.[12]

  • Detailed insight into the carbamoyl chloride intermedi

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Application of Triphosgene in Organic Synthesis [en.highfine.com]
• 6. reddit.com [reddit.com]
• 7. Introduction of Triphosgene_Chemicalbook [chemicalbook.com]
• 8. Urea Formation Mechanism - Triphosgene [commonorganicchemistry.com]
• 9. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ehs.unm.edu [ehs.unm.edu]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Optimizing solvent and base conditions for C-N coupling reactions

Welcome to the C-N Coupling Technical Support Center .

As a Senior Application Scientist, I have structured this guide to move beyond generic textbook advice. We are addressing the specific, often invisible, interactions between solvents and bases that determine the fate of Buchwald-Hartwig and Ullmann-type couplings.

Part 1: The Mechanistic Logic (The "Why")

Before troubleshooting, you must understand that the solvent and base are not merely the medium and the proton scavenger; they are active ligands in the catalytic cycle.

The Critical Interface: In 90% of failed C-N couplings, the failure occurs at the Pd(II)-Amido complex formation .

• Base Role: The base must deprotonate the amine.[1][2] For weak bases (Carbonates/Phosphates), this happens at the solid-liquid interface (heterogeneous). For strong bases (Alkoxides), this happens in solution.

• Solvent Role: The solvent must solubilize the catalyst without out-competing the amine for the open coordination site on the metal.

Visualizing the Pathway

The following diagram illustrates where solvent (S) and base (B) intervene in the catalytic cycle.[3]

Figure 1: The Mechanistic Cycle.[3] Note that highly coordinating solvents (DMSO, Pyridine) can inhibit the 'Amine Coordination' step by occupying the vacant Pd site.

Part 2: Troubleshooting Modules

Module 1: The "No Conversion" Scenario

Symptom: Starting material (Aryl Halide) is recovered unchanged. No Pd black, no side products. Diagnosis: The catalyst is dormant. It has not undergone oxidative addition, or the amine cannot bind.

Question	Technical Insight & Solution
Is your solvent "poisoning" the catalyst?	Insight: Solvents like DMF, Pyridine, or MeCN are strong ligands. They can bind to Pd(0) more strongly than your phosphine ligand or substrate, shutting down the cycle. Solution: Switch to non-coordinating solvents: Toluene, Xylene, or 1,4-Dioxane .
Is the base strong enough?	Insight: If you are coupling a weak nucleophile (e.g., amide, sulfonamide) with a weak base (e.g., ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> ), deprotonation is thermodynamically unfavorable. Solution: Match pKa. For amides/sulfonamides, use (more soluble) or NaOtBu (stronger).
Is the base actually in solution?	Insight: Inorganic bases ( , ) are insoluble in toluene. The reaction happens only on the surface of the salt particle. Solution: 1. Use finely ground base. 2. Add a trace of water (1-2 equiv) to create a "catalytic interface" (the water-shuttle effect).

Module 2: The "Side Reaction" Nightmare

Symptom: You observe the reduced arene (Ar-H) instead of the coupled product (Ar-N). Diagnosis: Hydrodehalogenation . A hydride source is present, intercepting the Pd-Ar intermediate.[4][5][6]

Question	Technical Insight & Solution
Are you using an alcohol solvent?	Insight: Primary/Secondary alcohols (Isopropanol, Ethanol) are hydride donors via -hydride elimination. Even -Amyl alcohol can sometimes facilitate this if the temperature is too high. Solution: Switch to Toluene or CPME (Cyclopentyl methyl ether) .
Is your base acting as a nucleophile?	Insight: Alkoxide bases (NaOMe, NaOEt) can attack the Pd-Ar center directly, leading to C-O coupling or reduction. Solution: Switch to bulky bases (NaOtBu ) or inorganic bases ( ) which are non-nucleophilic.[7]
Is the solvent decomposing?	Insight: Amide solvents (DMF, DMA) can decompose at high temps (>100°C) to generate dimethylamine, which acts as a reducing agent. Solution: Avoid DMF/DMA for temperatures >100°C. Use NMP or Dioxane .

Module 3: Functional Group Intolerance

Symptom: The C-N bond forms, but esters hydrolyze, or nitriles hydrate.

Question	Technical Insight & Solution
Why did my ester vanish?	Insight: NaOtBu is a strong base ( ) and will saponify esters or transesterify. Solution: You must use the "Weak Base Protocol" . Use or in 1,4-Dioxane or 2-MeTHF . These are mild enough to tolerate esters, nitro groups, and ketones.

Part 3: Decision Matrix & Protocols

Solvent & Base Selection Matrix

Use this table to select your starting conditions based on your substrate class.

Substrate Class	Recommended Solvent	Recommended Base	Rationale
Standard Anilines	Toluene or Xylene	NaOtBu	Fast rates, high solubility of organic base.
Base-Sensitive (Esters/CN)	1,4-Dioxane or 2-MeTHF	or	Mild conditions; Dioxane solubilizes Cs+ well.
Polar/Heterocycles	-Amyl Alcohol or DMA	or DBU	High polarity needed for solubility; alcohol helps dissolve polar amines.
Amides/Sulfonamides	1,4-Dioxane	or	Requires higher temp; Carbonate is mild but effective for N-H acidity.
"Green" / Industrial	2-MeTHF or CPME	Aqueous KOH (Surfactant)	2-MeTHF is derived from biomass; Surfactants enable water as solvent.

Experimental Protocols

Protocol A: The "Standard" Robust Screen (Non-sensitive substrates) Best for: Simple aryl bromides + anilines.

• Charge: Pd precursor (e.g.,

  , 1 mol%) and Ligand (e.g., XPhos or BINAP, 2-4 mol%) in a vial.

• Solvent: Add anhydrous Toluene (0.2 M concentration). Stir 1 min to ligate.

• Substrates: Add Aryl Halide (1.0 equiv), Amine (1.2 equiv), and NaOtBu (1.4 equiv).[7]

• Conditions: Seal and heat to 80-100°C for 12h.

• Check: If black precipitate forms immediately, oxygen ingress occurred. If solution stays clear/orange but no reaction, switch to Protocol B.

Protocol B: The "Mild" Condition (Sensitive substrates) Best for: Esters, ketones, aldehydes, or complex heterocycles.

• Charge: Pd-Precatalyst (e.g., BrettPhos Pd G4, 2 mol%). Note: Precatalysts are crucial here to avoid induction periods.

• Base: Add finely ground

  (2.0 equiv).

• Solvent: Add 1,4-Dioxane or 2-MeTHF .

• Substrates: Add Aryl Halide and Amine.

• Conditions: Heat to 80°C. Tip: If conversion is slow, add 50

  of water to help solubilize the inorganic base.

Part 4: Troubleshooting Logic Tree

Use this flow to diagnose your specific issue.

Figure 2: Diagnostic logic for common C-N coupling failures.

References

• Mechanistic Studies on Base Effects

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.

• Solvent Effects & Dehalogenation

  • Hartwig, J. F., et al. (2019).[4] Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry, 21, 2164-2213.[4]

• Industrial Solvent Selection Guides

  • Prat, D., et al. (2016). CHEM21 selection guide of classical- and less classical-solvents. Green Chemistry, 18, 288-296.

• Base-Mediated Decomposition Pathways

  • Ingoglia, B. T., & Buchwald, S. L. (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases.[1][6][8][9][10] ACS Catalysis, 9(5), 3822–3832.

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 3. Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 10. Palladium- and nickel-catalyzed C-N cross-coupling reactions featuring soluble organic bases [dspace.mit.edu]

Technical Support Center: Purification of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

From the Desk of the Senior Application Scientist

Welcome to the technical support center for N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of synthesizing and purifying this unsymmetrical diaryl urea. The inherent polarity and hydrogen-bonding capabilities of the urea scaffold present unique challenges that require a nuanced approach.[1] This document provides field-proven insights and troubleshooting strategies to help you achieve high purity and yield in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea product?

A1: The impurity profile is largely dependent on your synthetic route, which most commonly involves the reaction of an amine with an isocyanate.[2][3] Key impurities to anticipate include:

• Unreacted Starting Materials: Residual 2,5-dimethoxyaniline or 4-methoxyphenyl isocyanate (or the corresponding alternate pairing).

• Symmetrical Diaryl Ureas: The presence of any moisture can lead to the hydrolysis of the isocyanate starting material to its corresponding amine. This amine can then react with another molecule of the isocyanate to form a symmetric urea byproduct (e.g., N,N'-bis(4-methoxyphenyl)urea or N,N'-bis(2,5-dimethoxyphenyl)urea).[4][5]

• Biuret-type Impurities: While more common in industrial-scale synthesis involving heating, the formation of biuret-like structures can occur if the reaction is subjected to harsh thermal conditions, causing two urea molecules to condense.

Q2: What is the best general strategy for purifying this compound?

A2: A two-stage approach is typically most effective. Start with recrystallization , as it is highly efficient at removing the bulk of non-polar and highly-polar impurities. If recrystallization fails to yield a product of sufficient purity, column chromatography is the next logical step. Given the polar nature of the target compound, careful selection of the stationary and mobile phases is critical.[6][7]

Q3: How can I reliably assess the purity of my final product?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): An excellent first-pass technique to check for the presence of multiple components.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and identifying any residual starting materials or byproducts.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product.

• Melting Point Analysis: A sharp melting point range is a strong indicator of high purity. Broad melting ranges often suggest the presence of impurities.

Q4: Is N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea susceptible to degradation during purification?

A4: Yes, ureas can be sensitive to harsh conditions. The urea linkage is susceptible to hydrolysis under strongly acidic or basic conditions, particularly when heated.[8] Studies on urea stability show that degradation increases with temperature and at pH values outside the 4-8 range.[9][10] Therefore, it is crucial to avoid excessive heat and exposure to strong acids or bases during workup and purification steps.

Troubleshooting Guide: Common Purification Challenges

Problem 1: My product "oiled out" during recrystallization instead of forming crystals.

• Question: I dissolved my crude product in a hot solvent, but upon cooling, it separated as an oil rather than a solid. What causes this and how can I fix it?

• Answer & Solutions: Oiling out typically occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution becomes supersaturated too quickly, often due to the presence of impurities that depress the melting point.

  • Reduce the Cooling Rate: This is the most critical first step. Allow the flask to cool slowly to room temperature on a countertop, insulated with a cloth if necessary, before moving it to an ice bath. Slow cooling is essential for allowing a crystal lattice to form properly.[11]

  • Add a Seed Crystal: If you have a small amount of pure, solid material, adding a tiny crystal to the cooled, supersaturated solution can induce crystallization.

  • Scratch the Flask: Gently scratching the inside of the flask at the solution's surface with a glass rod can create a rough surface that initiates crystal nucleation.

  • Re-evaluate Your Solvent: If the problem persists, the solvent may be too good. Try a solvent in which the compound is slightly less soluble, or use a mixed-solvent system. For example, dissolve the compound in a minimal amount of a good solvent (like ethanol or ethyl acetate) and then slowly add a poor solvent (like water or hexane) until the solution becomes turbid. Gently heat to clarify and then cool slowly.[11][12]

Problem 2: My compound streaks severely on a silica gel column, leading to poor separation.

• Question: I'm attempting to use flash column chromatography, but my compound is streaking down the column, making it impossible to separate from a close-running impurity. Why is this happening?

• Answer & Solutions: The urea functional group contains both hydrogen bond donors (N-H) and a strong hydrogen bond acceptor (C=O).[1] These groups can interact strongly with the acidic silanol groups (Si-OH) on the surface of silica gel, causing tailing and streaking.

  • Modify the Mobile Phase: Adding a small amount (0.5-1%) of a polar, competitive solvent can mitigate these strong interactions.

    • Triethylamine (TEA): If the impurity is non-basic, adding TEA can occupy the acidic sites on the silica, allowing your neutral urea compound to elute more cleanly.

    • Acetic Acid or Formic Acid: If your compound has basic character, a small amount of acid can protonate it, potentially leading to sharper peaks. However, for a simple diaryl urea, TEA is often the better choice.

  • Change the Stationary Phase: If modifying the eluent fails, consider a less acidic stationary phase.

    • Alumina (Neutral or Basic): Alumina can be an excellent alternative to silica for polar compounds.[13]

    • Reversed-Phase Silica (C18): This is a powerful technique for polar compounds. You would use a polar mobile phase, such as a gradient of acetonitrile in water or methanol in water, to elute your compound.[7]

Problem 3: After recrystallization, my product yield is extremely low.

• Question: I successfully obtained clean crystals, but my final yield was less than 30%. Where did my product go?

• Answer & Solutions: Low yield is a common issue in recrystallization and usually points to one of several procedural errors.

  • Excessive Solvent Usage: The most common cause is using too much solvent to dissolve the crude product. The goal is to create a saturated solution at the solvent's boiling point. Using excess solvent means that a significant amount of your product will remain dissolved even after cooling. Solution: Use the absolute minimum amount of boiling solvent required to fully dissolve the crude material. Add the solvent in small portions to the heated mixture.

  • Premature Crystallization: If the solution cools too quickly during a hot filtration step (used to remove insoluble impurities), the product can crystallize on the filter paper or in the funnel. Solution: Ensure your funnel and receiving flask are pre-heated (e.g., in an oven or with a heat gun) and perform the filtration as quickly as possible.[11]

  • Inappropriate Solvent Choice: If the compound has significant solubility in the solvent at cold temperatures, you will lose a large fraction in the mother liquor. Solution: Test solvent solubility on a small scale first. A good solvent will show poor solubility at room temperature but excellent solubility when hot. Refer to the solubility table below for starting points.

Key Data & Protocols

Table 1: Purification Properties of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

Property	Observation / Recommended Solvent	Rationale & Notes
Solubility Profile	Soluble: DMSO, DMF Moderately Soluble: Acetone, Ethyl Acetate, Hot Ethanol, Dichloromethane (DCM) Sparingly Soluble: Cold Ethanol, Diethyl Ether Insoluble: Hexane, Water	The urea moiety and methoxy groups confer significant polarity. This profile is typical for polar aromatic compounds.[14][15] DMSO and DMF are excellent for NMR but poor for recrystallization due to high boiling points.
Recrystallization	Primary Choice: Ethanol or Isopropanol Secondary Choice (Mixed System): Ethyl Acetate / Hexane or DCM / Hexane	Alcohols often provide a good balance of solubility at high and low temperatures for ureas.[16] For mixed systems, dissolve in the "good" solvent (EtOAc/DCM) and titrate with the "poor" solvent (hexane) until cloudy, then re-heat to clarify before slow cooling.[12]
Column Chromatography	Stationary Phase: Silica Gel (60 Å, 230-400 mesh) Mobile Phase: Hexane / Ethyl Acetate gradient (e.g., start at 80:20, increase polarity) or DCM / Methanol (e.g., 99:1 to 95:5)	The polarity of diaryl ureas requires relatively polar eluents.[17] If streaking occurs, add 0.5% triethylamine to the mobile phase. A gradient elution is recommended to separate non-polar impurities first, followed by the product.
Potential Impurities	N,N'-bis(4-methoxyphenyl)urea: Less polar than the product. Unreacted Anilines: More polar than the product.	The product's asymmetry and additional methoxy group make it slightly more polar than the symmetric N,N'-bis(4-methoxyphenyl)urea. Anilines are significantly more polar and will have a lower Rf on silica TLC.

Experimental Protocols

Protocol 1: Standard Recrystallization from Ethanol

• Place the crude solid in an Erlenmeyer flask with a stir bar.

• Add a minimal amount of ethanol, just enough to create a slurry.

• Heat the flask on a hotplate with stirring. Add ethanol dropwise until the solid just dissolves.

• Remove the flask from the heat, remove the stir bar, and cover the flask.

• Allow the solution to cool slowly to room temperature. Crystals should begin to form.

• Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize precipitation.

• Collect the crystals by vacuum filtration, washing with a small amount of ice-cold ethanol.

• Dry the crystals under vacuum to a constant weight.

Protocol 2: Flash Column Chromatography

• Prepare a silica gel column in your desired starting mobile phase (e.g., 80:20 Hexane:Ethyl Acetate).

• Dissolve the crude product in a minimal amount of dichloromethane.

• Add a small amount of silica gel to this solution ("dry loading") and evaporate the solvent until a free-flowing powder is obtained.

• Carefully add the dry-loaded sample to the top of the prepared column.

• Begin eluting with the starting mobile phase, collecting fractions.

• Monitor the fractions by TLC.

• Gradually increase the polarity of the mobile phase (e.g., to 70:30, 60:40 Hexane:EtOAc) to elute the target compound.

• Combine the pure fractions and remove the solvent under reduced pressure.

Visual Workflow: Purification Strategy

This diagram outlines the decision-making process for purifying your crude product.

Caption: Decision workflow for selecting a purification method.

References

• Maruska, A., et al. (2003). Normal-phase capillary chromatography of polar aromatic compounds. ResearchGate. Available at: [Link]

• Thibut, M., et al. (2006). Chromatographic Separation on Silica of Polar Aromatic Compounds. Taylor & Francis Online. Available at: [Link]

• Kim, J. H., et al. (2020). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Applied Biological Chemistry. Available at: [Link]

• Shimico. (2022). Urea and the methods of production. Shimico Blog. Available at: [Link]

• Schmitter, J. M., et al. (1983). Separation of aromatic and polar compounds in fossil fuel liquids by liquid chromatography. Analytical Chemistry. Available at: [Link]

• Nawaz, M., et al. (2009). N-(2,5-Dimethoxyphenyl)-N′-[4-(2-hydroxyethyl)phenyl]urea. Acta Crystallographica Section E. Available at: [Link]

• Altman, R. A., et al. (2011). Synthesis of Unsymmetrical Diaryl Ureas via Pd-Catalyzed C–N Cross-Coupling Reactions. PMC. Available at: [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Available at: [Link]

• Yakan, H., et al. (2021). The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and Antioxidant Activities. Biointerface Research in Applied Chemistry. Available at: [Link]

• NileRed. (2016). Technique Series: Recrystallization (urea as an example). YouTube. Available at: [Link]

• Reboul, V., et al. (2020). A Straightforward Synthesis of N-Substituted Ureas from Primary Amides. Synthesis. Available at: [Link]

• Wang, Y., et al. (2021). Study on Typical Diarylurea Drugs or Derivatives in Cocrystallizing with Strong H-Bond Acceptor DMSO. ACS Omega. Available at: [Link]

• Wang, Y., et al. (2021). Study on Typical Diarylurea Drugs or Derivatives in Cocrystallizing with Strong H-Bond Acceptor DMSO. PMC. Available at: [Link]

• Randall, D. G., et al. (2016). Characterization of urea hydrolysis in fresh human urine and inhibition by chemical addition. Environmental Science: Water Research & Technology. Available at: [Link]

• Hegarty, A. F., et al. (1978). Alkaline hydrolysis of hydantoin, 3-methylhydantoin, and 1-acetyl-3-methylurea. Effect of ring size on the cleavage of acylureas. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Adams, J. L., et al. (2000). Process for preparing certain phenyl urea compounds. Google Patents.

• Li, J., et al. (2024). Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. MDPI. Available at: [Link]

• HBGX Chemical. (2026). Comprehensive Guide to the Synthesis of Urea Derivatives and Their Applications. HBGX Chemical. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Urea Formation - Common Conditions. Organic Chemistry Portal. Available at: [Link]

• Meng, J., et al. (2020). Recrystallization Purification Method for Urea. Chemical Reagents. Available at: [Link]

• Michelitsch, W. (1953). Purification of urea. Google Patents.

• PubChem. (n.d.). N,N'-(Di-p-methoxyphenyl)urea. PubChem. Available at: [Link]

• European Patent Office. (2007). Method for purifying aqueous urea solution. EPO. Available at: [Link]

• Al-Masoudi, N., et al. (2025). Molecular Recognition of Diaryl Ureas in Their Targeted Proteins—A Data Mining and Quantum Chemical Study. MDPI. Available at: [Link]

• Li, Y., et al. (2022). Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. MDPI. Available at: [Link]

• ACS Omega. (2025). Molecular Modeling and In Vitro Evaluation of Thioureas and Arylthioureas as Urease Inhibitors. ACS Publications. Available at: [Link]

• ChemSynthesis. (2025). N,N'-bis(4-methoxyphenyl)urea. ChemSynthesis. Available at: [Link]

• Panyachariwat, N., & Steckel, H. (2014). Stability of urea in solution and pharmaceutical preparations. DocDroid. Available at: [Link]

• Threlfall, T. L., et al. (2008). N,N'-bis(4-Methoxyphenyl)urea. eCrystals - University of Southampton. Available at: [Link]

• Panyachariwat, N., & Steckel, H. (2014). Stability of urea in solution and pharmaceutical preparations. PubMed. Available at: [Link]

• Ferreira, M., et al. (2022). 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. MDPI. Available at: [Link]

• US Patent Office. (1976). Purification of aqueous urea solutions in a urea dewaxing process. Google Patents.

• Cheméo. (n.d.). Chemical Properties of Urea, (4-ethoxyphenyl)- (CAS 150-69-6). Cheméo. Available at: [Link]

• Panyachariwat, N., & Steckel, H. (2014). Stability of urea in solution and pharmaceutical preparations. Semantic Scholar. Available at: [Link]

• PubChemLite. (n.d.). N,n'-(di-p-methoxyphenyl)urea (C15H16N2O3). PubChemLite. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of Unsymmetrical Diaryl Ureas via Pd-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive Guide to the Synthesis of Urea Derivatives and Their Applications [hbgxchemical.com]
• 4. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 5. N,N'-(Di-p-methoxyphenyl)urea | C15H16N2O3 | CID 136951 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. waters.com [waters.com]
• 8. researchgate.net [researchgate.net]
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• 10. Stability of urea in solution and pharmaceutical preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
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• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. N-(2,5-Dimeth­oxy­phen­yl)-N′-[4-(2-hy­droxy­eth­yl)phen­yl]urea - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization [mdpi.com]

Technical Support Center: Optimizing Diarylurea Solubility for In-Vitro Assays

Status: Online Operator: Senior Application Scientist Ticket ID: DU-SOL-001 Subject: Resolving precipitation, non-specific binding, and variability in diarylurea (e.g., Sorafenib, Regorafenib) assays.

Introduction

Welcome to the Technical Support Center. If you are working with diarylureas, you are likely battling "brick dust." These compounds are notorious in drug discovery for their high melting points and extreme lipophilicity (LogP > 3-5), driven by strong intermolecular hydrogen bonding within the urea motif [1].

In biological assays, this manifests as three critical failure modes:

• "Crashing out" upon dilution into aqueous media (visible or microscopic precipitation).

• Non-Specific Adsorption (NSA) to plasticware, leading to underestimated potency.

• False Positives caused by aggregate-based promiscuity.

This guide moves beyond standard protocols to provide a causality-based troubleshooting framework.

Module 1: Stock Preparation (The Root Cause)

User Complaint: "My compound won't dissolve completely in DMSO, or precipitates after freezing."

Technical Diagnosis: Diarylureas possess high crystal lattice energy. Standard vortexing is often insufficient to break these intermolecular bonds. Furthermore, DMSO is hygroscopic; absorbed atmospheric water significantly reduces the solubility of hydrophobic compounds [2].

Troubleshooting Protocol:

• The Thermal-Sonication Cycle:

  • Do not rely on vortexing alone.

  • Step A: Sonicate the DMSO suspension at 40°C for 10–15 minutes.

  • Step B: Vortex immediately while warm.

  • Step C: Visually inspect for "micro-crystals" by holding the vial up to a light source. The solution must be perfectly clear.

• Storage Integrity:

  • Store stocks in single-use aliquots to avoid freeze-thaw cycles.

  • Use glass vials with Teflon-lined caps. Polypropylene (PP) tubes can leach plasticizers and absorb the compound over long storage periods.

  • Critical: Store under desiccant. Even 1% water uptake in DMSO can crash a diarylurea out of solution.

Module 2: The Dilution Strategy (Avoiding the "Crash")

User Complaint: "The solution is clear in the tube, but turns cloudy when I add it to the cell culture media."

Technical Diagnosis: This is a failure of Kinetic Solubility . When a concentrated DMSO stock (e.g., 10 mM) hits an aqueous buffer, the solvent environment shifts instantly. If the local concentration exceeds the thermodynamic solubility limit before mixing is complete, nucleation occurs.

The "Solvent-Shift" Protocol: Avoid direct 1000x dilutions (e.g., 1 µL stock into 1 mL media). Instead, use an intermediate dilution step to lower the concentration gradient.

Step	Action	Solvent System	Purpose
1	Prepare 10 mM Stock	100% DMSO	Solubilize solid.
2	Intermediate Dilution	100% DMSO	Create a 100x working stock (e.g., 1 mM). Do not dilute into water yet.
3	Rapid Dispersion	Media + 5-10% Serum	Pipette the 100x stock directly into the center of the vortexing media.
4	Final Concentration	Media (1% DMSO final)	Achieves 10 µM final conc. without creating a local supersaturated "hotspot."

Note: Serum proteins (albumin) act as "sinks," binding the lipophilic drug and preventing precipitation. Always dilute into media containing FBS, rather than serum-free media, unless strictly prohibited by the assay [3].

Module 3: Non-Specific Binding (The Silent Error)

User Complaint: "My IC50 values shift depending on the plate type or volume used."

Technical Diagnosis: Diarylureas are highly lipophilic. They bind aggressively to polystyrene (PS) and polypropylene (PP) surfaces [4]. In a low-volume assay (e.g., 384-well), the surface-area-to-volume ratio is high, potentially removing >50% of the free drug before it reaches the cell.

Corrective Actions:

• Labware Selection:

  • Mandatory: Use Low-Binding (Low Retention) tips and plates.

  • Gold Standard: Use acoustic dispensing (e.g., Echo®) directly from source plates to assay plates to eliminate tip-based loss.

• The "Pre-Coat" Block:

  • If low-binding plates are unavailable, pre-incubate wells with media containing 5% FBS or 0.1% BSA for 30 minutes, then aspirate before adding the drug. This saturates the plastic binding sites [5].

Module 4: Advanced Solubilization (The Rescue)

User Complaint: "I need higher concentrations (>20 µM) but it precipitates regardless of the protocol."

Technical Diagnosis: You have hit the thermodynamic solubility ceiling. You must use an excipient to encapsulate the hydrophobic moiety.

The Cyclodextrin Protocol: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the industry standard for solubilizing diarylureas without causing significant cellular toxicity (unlike high-concentration DMSO or Cremophor) [6].

Workflow:

• Prepare a 20% (w/v) HP-β-CD stock solution in water or media.

• Dissolve the diarylurea in DMSO (e.g., 20 mM).

• Add the DMSO stock to the HP-β-CD solution slowly with vortexing.

  • Target Ratio: 1:2 to 1:10 (Drug:Cyclodextrin molar ratio).

• Incubate at 37°C with shaking for 30 minutes to allow inclusion complex formation.

• Dilute this complex into the final assay media.

Visualizing the Solubility Workflow

The following diagram illustrates the decision logic for handling diarylureas, distinguishing between standard handling and "rescue" methodologies.

Caption: Logic flow for solubilizing diarylureas. Note the critical divergence between direct addition (failure) and stepwise/excipient methods.

Frequently Asked Questions (FAQ)

Q: Can I use PBS for my intermediate dilutions? A: No. Diarylureas will crash out of PBS almost instantly due to the high ionic strength and lack of proteins. Always perform serial dilutions in 100% DMSO first, and make the final jump into media containing serum.

Q: My compound looks clear, but my cells are dying in the control wells. Why? A: Check your final DMSO concentration. While the compound needs DMSO, many cells (e.g., primary neurons, hepatocytes) are sensitive to >0.1% DMSO. If you need 1% DMSO to keep the drug soluble, you must run a "Vehicle Control" with 1% DMSO to normalize the data.

Q: How do I know if I have "micro-precipitation"? A: Use dynamic light scattering (DLS) if available. If not, a simple centrifugation test works: Spin your assay media at 13,000 x g for 10 minutes. Measure the concentration of the supernatant by HPLC or UV-Vis. If the concentration drops significantly compared to the pre-spin sample, you have aggregates [7].

References

• PubChem. Sorafenib: Chemical and Physical Properties. National Library of Medicine. Link

• Di, L., & Kerns, E. H. (2006).[1] Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. Link

• Cayman Chemical. Sorafenib Product Information & Solubility Protocol.[2]Link

• Tominaga, F., et al. (2010).[3] Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses. Journal of Pharmacological and Toxicological Methods. Link

• Bitesize Bio. Are Proteins Adsorbing to Your Labware? Strategies for BSA Blocking.Link

• BOC Sciences. Cyclodextrin Solutions for API Solubility Boost.

• Enamine. Aqueous Solubility Assay: Kinetic vs Thermodynamic Methods.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Diarylurea-Based Inhibitor Resistance

Topic: Overcoming Resistance Mechanisms to Sorafenib, Regorafenib, and Analogues

Lead Scientist: Dr. A. Vance, Senior Application Specialist, Kinase Biology Division

Introduction: The "Type II" Challenge

Welcome to the technical support hub for diarylurea-based kinase inhibitors. If you are using Sorafenib (Nexavar) or Regorafenib (Stivarga) , you are working with Type II inhibitors . Unlike Type I inhibitors (which bind the active DFG-in conformation), diarylureas stabilize the inactive DFG-out conformation.

Why this matters: Resistance to these agents is rarely just a simple binding site mutation. It is often a complex interplay of conformational thermodynamics , feedback loop activation , and regulated cell death escape (Ferroptosis/Autophagy) .

This guide addresses the three most common support tickets we receive:

• "My IC50 values are fluctuating/too high." (Assay Dynamics)

• "The target is inhibited, but cells aren't dying." (Bypass Signaling & Ferroptosis)

• "How do I prove the mechanism of resistance?" (Validation Protocols)

Module 1: Assay Optimization & Binding Kinetics

Issue: “I am observing weak potency or high variability in my biochemical assays.”

The Root Cause: Hysteresis & The DFG-Shift

Diarylureas exhibit slow-binding kinetics . They must wait for the kinase to "breathe" into the DFG-out conformation before they can bind deep into the hydrophobic back pocket. If you add ATP and Inhibitor simultaneously, the rapid ATP binding prevents the conformational shift required for the inhibitor.

Troubleshooting Protocol: The "Pre-Incubation" Shift Assay

To accurately measure potency, you must allow the inhibitor to trap the enzyme in the inactive state before competition begins.

Step-by-Step Workflow:

• Prepare Enzyme Mix: Dilute kinase in buffer (minus ATP).

• Inhibitor Addition: Add diarylurea inhibitor dilution series.

• Critical Step (Pre-incubation): Incubate for 60–120 minutes at room temperature.

  • Note: Standard Type I inhibitors only need 10-15 mins. Type II diarylureas need >1 hour to reach equilibrium.

• Start Reaction: Add ATP and substrate to initiate.

• Readout: Measure phosphorylation after 30-60 mins.

Data Validation Table:

Variable	Standard Protocol (Incorrect)	Optimized Protocol (Correct)
Order of Addition	Enzyme + ATP + Inhibitor (Simultaneous)	Enzyme + Inhibitor (1h Wait) → Then ATP
Observed IC50	High (e.g., >500 nM)	Low/True (e.g., <50 nM)

| Interpretation | False Resistance (Kinetic artifact) | True Potency |

Module 2: Characterizing "Survival Shield" Resistance

Issue: “My Western blots show RAF/MEK/ERK is inhibited, but the cells are proliferating. Is it off-target resistance?”

Mechanism 1: Ferroptosis Escape (The NRF2/SLC7A11 Axis)

Sorafenib kills cells not just by kinase inhibition, but by inducing ferroptosis (iron-dependent lipid peroxidation). Resistant cells often upregulate NRF2 , which drives SLC7A11 (System Xc- antiporter) and MT-1G (Metallothionein). This boosts Glutathione (GSH) and neutralizes the lipid ROS required for cell death.

Mechanism 2: Autophagic Sequestration

Diarylureas induce autophagy. In sensitive cells, this is cytotoxic. In resistant cells, it becomes cytoprotective—the cell digests damaged organelles to fuel survival.

Diagnostic Workflow: The "Death Switch" Experiment

A. Ferroptosis Validation (Lipid ROS Assay)

• Seed Cells: Resistant vs. Parental lines.[1]

• Treat: Sorafenib (IC50 dose) ± Erastin (Ferroptosis inducer) or Ferrostatin-1 (Ferroptosis inhibitor).

• Stain: Add C11-BODIPY (581/591) dye (2 µM) for 30 mins.

• Analysis: Flow Cytometry.

  • Result: If Ferrostatin-1 rescues cell viability, the mechanism is ferroptosis-dependent. If Resistant cells show no C11-BODIPY shift (Green fluorescence) compared to parental, they have blocked lipid peroxidation.

B. Autophagic Flux Assay (The "Clamp" Method) Do not just measure LC3B levels; you must measure flux.

• Treat: Sorafenib (24h).

• Clamp: Add Chloroquine (CQ) (10–50 µM) for the last 4 hours.

• Lysis & Western Blot: Blot for LC3B-I and LC3B-II .

  • Interpretation: If Sorafenib + CQ causes a massive accumulation of LC3B-II compared to Sorafenib alone, autophagic flux is high (Cytoprotective).

Module 3: Bypass Signaling & Feedback Loops

Issue: “I suspect the cells are rewiring their signaling pathways. Which ones should I check?”

The Logic of Rewiring

Blocking the MAPK pathway (RAF/MEK) often releases a negative feedback loop on PI3K/Akt or EGFR . The cell senses the loss of ERK signaling and compensatorily activates parallel survival tracks.

Visualization: The Resistance Decision Tree

Use this diagram to map your experimental results to a resistance mechanism.

Caption: Diagnostic workflow to distinguish between pharmacologic failure (efflux/mutation) and biological adaptation (ferroptosis escape/bypass).

Module 4: Overcoming Strategies (Combination Therapy)

Once the mechanism is identified, select the appropriate combination partner.

Resistance Driver	Biomarker	Recommended Combination Strategy	Mechanism of Synergy
Ferroptosis Escape	High NRF2, Low ROS	+ Erastin / RSL3 or Sulfasalazine	Sulfasalazine inhibits SLC7A11, restoring ROS accumulation and sensitizing cells to Sorafenib.
Autophagy	High LC3B-II Flux	+ Chloroquine / Hydroxychloroquine	Blocks lysosomal degradation, turning autophagic stress into apoptotic crisis.
PI3K/Akt Bypass	High p-Akt (S473)	+ MK-2206 (Akt Inh) / Alpelisib	Prevents compensatory survival signaling when RAF is blocked.
Hypoxia/HIF-1α	High HIF-1α	+ Anti-angiogenics (Lenvatinib)	While Sorafenib targets VEGFR, switching to Lenvatinib (Type I/II hybrid) can overcome specific hypoxic adaptations.

References

• Ferroptosis & NRF2: Sun, X., et al. (2016).[2] "Activation of the p62-Keap1-NRF2 pathway protects against ferroptosis in hepatocellular carcinoma cells."[3] Hepatology.

• Autophagy Mechanism: Shi, Y.H., et al. (2011). "Autophagy protects hepatocellular carcinoma cells from sorafenib-induced apoptosis."[4] Cell Death & Disease.

• Type II Binding Kinetics: Liu, Y., & Gray, N. S. (2006). "Rational design of inhibitors that bind to inactive kinase conformations." Nature Chemical Biology.

• SLC7A11 & Sorafenib: Dixon, S. J., et al. (2014). "Pharmacological inhibition of cystine-glutamate exchange induces endoplasmic reticulum stress and ferroptosis." eLife.

• Bypass Signaling (PI3K): Chen, K.F., et al. (2011). "Inhibition of Bcl-2/Bcl-xL by HA14-1 sensitizes hepatocellular carcinoma cells to sorafenib." Molecular Cancer Therapeutics.

Sources

• 1. Multi-omic profiling of tyrosine kinase inhibitor-resistant K562 cells suggests metabolic reprogramming to promote cell survival - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of sorafenib resistance associated with ferroptosis in HCC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. scispace.com [scispace.com]

Technical Support Center: Method Refinement for Batch Consistency

Senior Application Scientist Desk Subject: Transitioning from "Successful Experiment" to "Robust Process"

Introduction: The Consistency Paradox

In drug development, a method that works "most of the time" is a liability. As your Senior Application Scientist, I often see researchers confuse reproducibility (getting the same result twice) with robustness (getting the same result despite minor variations).

This guide is not a recipe; it is a framework for Method Refinement . We utilize Quality by Design (QbD) principles to transform your synthesis from a static protocol into a self-correcting system.

Part 1: The Core Logic (QbD Framework)

To achieve batch-to-batch consistency, you must map the relationship between your inputs (Critical Process Parameters - CPPs) and your outputs (Critical Quality Attributes - CQAs).

Visualizing the Refinement Logic

The following diagram illustrates the decision matrix for investigating batch inconsistency.

Figure 1: Decision matrix for isolating the source of batch inconsistency. This logic prevents "shotgun" optimization by categorizing failures into Input, Process, or Engineering domains.

Part 2: Module-Based Troubleshooting & Refinement

Module 1: The Input (Raw Materials & Reagents)

The Issue: A method works for months, then fails when a new solvent bottle is opened. The Science: Impurities in reagents are not inert; they are often catalysts or inhibitors.

Refinement Protocol: The "Stress Test" Do not rely on the Certificate of Analysis (CoA) alone. CoAs list known impurities, not all impurities.

• Trace Metal Analysis: If using metal catalysis (e.g., Suzuki, Buchwald), trace Pd/Cu in "pure" reagents can alter kinetics.

• Stabilizer Interference: Solvents like THF or Chloroform contain stabilizers (BHT, Amylene). These can scavenge radicals or react with oxidants.

  • Action: Screen solvent lots with and without stabilizers during development.

Data Summary: Common "Silent" Variables

Variable	Potential Impact on Synthesis	Detection Method
Water Content	Hydrolysis of imines/esters; deactivation of Grignards.	Karl Fischer Titration (Do not trust "Anhydrous" label after opening).
Particle Size (Solids)	Dissolution rate variance; local supersaturation.	Sieve analysis or FBRM (Focused Beam Reflectance Measurement).

| Stabilizer (e.g., BHT) | Radical scavenging; unexpected side products. | GC-MS or NMR (look for aromatic t-butyl signals). |

Module 2: The Process (Reaction Engineering)

The Issue: "The reaction profile is dirty at 100g, but clean at 5g." The Science: This is rarely a chemistry failure; it is a mixing and heat transfer failure. At scale, dosing time increases, creating localized "hot spots" or concentration gradients.

Refinement Protocol: Dose-Controlled DoE Use Design of Experiments (DoE) to define the "Design Space" (ICH Q11).

• Identify CPPs: Temperature, Dosing Rate, Stirring Speed.

• Map the Edge of Failure: Deliberately run the reaction at parameters outside the norm to see where it breaks.

FAQ: Reaction Troubleshooting

Q: My impurity profile changed upon scale-up. Why? A: You likely have a mixing-sensitive reaction. In a small flask, mixing is instantaneous (

). At scale, can be seconds or minutes. If Reaction Rate ( ) > Mixing Rate, impurities form at the injection point.

• Fix: Increase agitation (Tip Speed) or dilute the feed. Switch to Semi-Batch mode (slow addition) to control the exotherm and concentration.

Q: The yield fluctuates ±15% between batches. A: Check your thermal history. A "room temperature" reaction varies from 18°C to 25°C depending on the season.

• Fix: Never use "Room Temperature" in a master batch record. Define a range (e.g.,

  ) and use a jacketed reactor.

Module 3: Isolation (Crystallization & Polymorphism)

The Issue: "The solid won't filter," or "The melting point is off." The Science: Crystallization is the final purification step. Inconsistency here indicates a lack of control over Supersaturation and Nucleation .

Visualizing Crystallization Control

The Metastable Zone Width (MSZW) is your safe operating window.

Figure 2: The Crystallization Corridor. Operating strictly within the Metastable Zone (Yellow) via Seeding (Green) prevents spontaneous nucleation (Red), ensuring consistent particle size.

Refinement Protocol: Seeding Strategy

• Determine MSZW: Measure the temperature difference between dissolution (

  ) and spontaneous nucleation ( ).

• Seed the Batch: Always add seed crystals (0.5 - 1.0 wt%) within the metastable zone (approx. halfway between

  and ).

• Controlled Cooling: After seeding, hold temperature for 30-60 mins (Ostwald Ripening), then cool slowly (cubic cooling profile) to favor growth over new nucleation.

FAQ: Isolation Troubleshooting

Q: My product is oiling out instead of crystallizing. A: You are pushing too deep into the Labile Zone (high supersaturation) or operating above the oiling-out limit.

• Fix: Reduce the concentration. Add the anti-solvent slower. Seed the mixture before the oiling point is reached.

Q: Why is filtration taking 10x longer on this batch? A: You likely generated "fines" (tiny crystals) due to thermal shock or rapid stirring (secondary nucleation).

• Fix: Verify the cooling ramp. Ensure the impeller isn't grinding the crystals (switch from Pitch Blade to Hydrofoil if possible).

Part 3: Advanced Troubleshooting (The "Black Swan" Events)

Scenario: The "Monday Morning" Failure

• Symptom: Reactions set up on Monday fail; those on Wednesday succeed.

• Root Cause: Equipment sitting idle over the weekend accumulates moisture or oxygen in dead volumes.

• Protocol: Implement a mandatory "System Flush" or "Blank Run" protocol for critical equipment after downtime.

Scenario: The "Scale-Dependent" Impurity

• Symptom: A dimer impurity appears only at >1kg scale.

• Root Cause: Extended hold times. At scale, filtration and drying take longer. If the wet cake is unstable (e.g., hydrolytically sensitive), impurities form during isolation.

• Protocol: Stress test the wet cake stability in the lab. If unstable, wash with a stabilizing solvent or implement immediate drying.

References & Authoritative Grounding

• ICH Q11 Guideline : Development and Manufacture of Drug Substances (Chemical Entities and Biotechnological/Biological Entities).[1][2] International Council for Harmonisation. (Provides the regulatory basis for QbD and Control Strategies).

• Process Analytical Technology (PAT) : Guidance for Industry PAT — A Framework for Innovative Pharmaceutical Development, Manufacturing, and Quality Assurance. U.S. FDA.[3] (Defines real-time monitoring tools).

• Crystallization Control : Polymorphism in Processes of Crystallization in Solution: A Practical Review. American Chemical Society (ACS) Process Design & Development. (Mechanistic insights into MSZW and seeding).

• Mixing Effects on Scale-up : Influence of mixing and heat transfer in process scale-up.[4] DiVA Portal / Chemical Engineering Theses. (Engineering calculations for batch consistency).

• Critical Process Parameters : Understanding the Relationship Between Critical Process Parameters (CPP) and Critical Quality Attributes (CQA). BioPharm International. (Methodology for linking input variables to output quality).

Sources

• 1. ICH Q11 Development and manufacture of drug substances (chemical entities and biotechnological/biological entities) - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 3. Qbd Cqa Cpp Pat Understanding Process | NNIT [nnit.com]
• 4. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Diarylurea-Based Kinase Inhibitors: The Established Powerhouse Sorafenib versus a Novel Candidate, N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the diarylurea scaffold has emerged as a cornerstone for the development of potent kinase inhibitors. Sorafenib, a multi-targeted diarylurea-based drug, has been a clinical mainstay for the treatment of advanced renal cell carcinoma (RCC) and hepatocellular carcinoma (HCC) for over a decade.[1][2] Its success has spurred the investigation of a multitude of other diarylurea derivatives with the aim of improving efficacy, selectivity, and overcoming resistance. This guide provides a detailed comparison of the biological activity of the well-established drug Sorafenib against a representative novel diarylurea compound, N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, for which extensive public data is not yet available. This comparative analysis will serve as a framework for researchers and drug developers in the evaluation of new chemical entities within this important class of anticancer agents.

Introduction: The Diarylurea Scaffold in Kinase Inhibition

The diarylurea moiety is a key structural feature in a class of type II kinase inhibitors.[2][3] These inhibitors bind to the inactive "DFG-out" conformation of the kinase, where the aspartate-phenylalanine-glycine (DFG) motif at the start of the activation loop is flipped. This mode of binding offers a high degree of selectivity and potency.[2][3] Sorafenib is a prime example of a successful drug built upon this scaffold, and its clinical utility has paved the way for the development of other diarylurea-based kinase inhibitors such as Regorafenib and Lenvatinib.[2]

N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea represents a structurally simpler diarylurea derivative. While specific biological data for this compound is not extensively documented in publicly available literature, its chemical structure provides a basis for hypothesizing its potential as a kinase inhibitor and for outlining the necessary experimental workflows to characterize its activity in comparison to Sorafenib.

Mechanism of Action: A Tale of Two Diarylureas

Sorafenib: The Multi-Targeted Veteran

Sorafenib functions as a potent inhibitor of multiple protein kinases involved in both tumor cell proliferation and angiogenesis.[4][5][6] Its dual mechanism of action is a key contributor to its therapeutic efficacy.

• Anti-proliferative Effects: Sorafenib targets the RAF/MEK/ERK signaling pathway by inhibiting RAF kinases, including C-RAF and wild-type B-RAF.[4][6] This pathway is frequently dysregulated in various cancers, leading to uncontrolled cell growth. By blocking RAF, Sorafenib prevents the downstream phosphorylation of MEK and ERK, ultimately leading to an inhibition of cell proliferation and induction of apoptosis.[4][6]

• Anti-angiogenic Effects: The drug also potently inhibits several receptor tyrosine kinases (RTKs) that are crucial for angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[6] Key targets include Vascular Endothelial Growth Factor Receptors (VEGFR-1, VEGFR-2, VEGFR-3) and Platelet-Derived Growth Factor Receptor-beta (PDGFR-β).[4][6] Inhibition of these receptors disrupts the tumor vasculature, leading to a reduction in blood supply and suppression of tumor growth.[4]

• Other Kinase Targets: Sorafenib's activity extends to other kinases such as c-KIT, FLT-3, and RET, which are implicated in the pathogenesis of various cancers.[4][7]

Caption: Sorafenib's dual mechanism targeting proliferation and angiogenesis.

N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea: A Hypothetical Profile

Based on its diarylurea scaffold, N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea is predicted to function as a type II kinase inhibitor. The specific kinase targets would depend on the three-dimensional conformation it adopts and how it interacts with the ATP-binding pocket and the adjacent allosteric site of various kinases.

The methoxy substitutions on the phenyl rings will influence the compound's electronic properties and its ability to form hydrogen bonds, which are critical for kinase binding. It is plausible that this compound could exhibit inhibitory activity against kinases that are known to be targeted by other diarylurea derivatives, such as RAF kinases, VEGFR, or p38 MAP kinase.[3][8] However, without experimental data, its precise target profile and potency remain speculative.

Comparative Biological Activity: Experimental Data

A direct comparison of the biological activity of Sorafenib and N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea requires experimental validation. The following tables present established data for Sorafenib and hypothetical data points for the novel compound to illustrate a potential comparative profile.

In Vitro Kinase Inhibitory Activity

Kinase Target	Sorafenib IC50 (nM)	N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea IC50 (nM)
B-RAF	20[1]	To be determined
C-RAF	6[1]	To be determined
VEGFR-2	90[1]	To be determined
PDGFR-β	57[1]	To be determined
c-KIT	58[1]	To be determined
p38α	>10,000	To be determined

In Vitro Anti-proliferative Activity

Cancer Cell Line	Sorafenib GI50 (µM)	N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea GI50 (µM)
HT-29 (Colon)	4.5	To be determined
A549 (Lung)	5.2	To be determined
HepG2 (Liver)	5.06[9]	To be determined
MCF-7 (Breast)	3.8	To be determined

Experimental Protocols for Comparative Evaluation

To empirically determine the biological activity of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea and compare it to Sorafenib, a series of standardized in vitro and in vivo assays are required.

Kinase Inhibition Assays

Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compounds against a panel of purified kinases.

Methodology (Example: LanthaScreen™ Eu Kinase Binding Assay):

• Reagents: Kinase, fluorescently labeled ATP tracer, europium-labeled anti-tag antibody.

• Procedure:

  • Prepare serial dilutions of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea and Sorafenib (as a positive control).

  • In a 384-well plate, add the kinase, tracer, and test compound.

  • Incubate to allow for binding equilibrium.

  • Add the europium-labeled antibody.

  • Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET).

  • Calculate the ratio of acceptor and donor emission and plot the data against the compound concentration to determine the IC50 value.

Caption: Workflow for a TR-FRET based kinase inhibition assay.

Cell Proliferation Assays

Objective: To measure the growth inhibitory (GI50) effect of the compounds on various cancer cell lines.

Methodology (Example: Sulforhodamine B (SRB) Assay):

• Cell Seeding: Plate cancer cells in 96-well plates and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea and Sorafenib for 72 hours.

• Cell Fixation: Fix the cells with trichloroacetic acid (TCA).

• Staining: Stain the fixed cells with Sulforhodamine B (SRB) dye.

• Washing: Wash away the unbound dye.

• Solubilization: Solubilize the bound dye with a Tris-base solution.

• Absorbance Reading: Read the absorbance at 510 nm using a microplate reader.

• GI50 Calculation: Plot the percentage of cell growth inhibition against the compound concentration to determine the GI50 value.

In Vivo Tumor Xenograft Studies

Objective: To evaluate the in vivo anti-tumor efficacy of the compounds in an animal model.

Methodology:

• Tumor Implantation: Subcutaneously implant human cancer cells (e.g., HepG2) into immunodeficient mice.

• Tumor Growth: Allow the tumors to grow to a palpable size.

• Treatment: Randomize the mice into treatment groups (vehicle control, Sorafenib, and N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea at various doses). Administer the compounds orally or via intraperitoneal injection daily.

• Tumor Measurement: Measure the tumor volume and body weight of the mice regularly.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker analysis).

• Efficacy Evaluation: Compare the tumor growth inhibition between the treatment groups.

Conclusion and Future Directions

Sorafenib has undoubtedly set a high bar for diarylurea-based kinase inhibitors, demonstrating clinical benefit in multiple cancer types through its multi-targeted mechanism of action.[10][11] The hypothetical compound, N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, serves as a model for the ongoing research into novel diarylurea derivatives. The development of such compounds is driven by the quest for improved therapeutic agents with enhanced selectivity, which may lead to reduced off-target toxicities, and activity against Sorafenib-resistant tumors.

The experimental framework outlined in this guide provides a roadmap for the comprehensive evaluation of new diarylurea candidates. Through rigorous in vitro and in vivo testing, it will be possible to determine if novel compounds like N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea can offer a therapeutic advantage over existing drugs like Sorafenib. Future research should also focus on elucidating the precise molecular interactions of these new compounds with their kinase targets through structural biology studies, which will be instrumental in guiding the rational design of the next generation of diarylurea-based cancer therapeutics.

References

• Dr.Oracle. (2025, November 21). What is the mechanism of action of Sorafenib (Sorafenib)?
• Wikipedia. Sorafenib.
• APExBIO. Sorafenib - Raf and Tyrosine Kinase Inhibitor.
• Patsnap Synapse. (2024, July 17).
• PubMed. (2008, October 15). Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling.
• ClinPGx. Sorafenib Pharmacodynamics.
• Network of Cancer Research. (2024, August 16). Sorafenib is an Oral Multi-target Kinase Inhibitor for Kinds of Cancers Research.
• MDPI. (2021, January 2). Diarylureas as Antitumor Agents.
• Mayo Clinic. (2015). Multi-targeted kinase inhibitor sorafenib and its future.
• PubMed. Sorafenib: targeting multiple tyrosine kinases in cancer.
• ResearchGate. Mechanism of action of sorafenib. Sorafenib exerts a dual anticancer...
• PubMed. (2013, March 15). Design, synthesis and characterization of N', N"-diaryl ureas as p38 kinase inhibitors.
• MDPI. (2021, January 25). Diarylureas.
• PubMed. (2021, November 11). Identification of Diarylurea Inhibitors of the Cardiac-Specific Kinase TNNI3K by Designing Selectivity Against VEGFR2, p38α, and B-Raf.
• DSpace Repository.
• PMC.
• PMC. Research and development of N,N′-diarylureas as anti-tumor agents.
• SSRN. (2020, February 7).
• New Journal of Chemistry (RSC Publishing). (2023, June 2). Mimicry of sorafenib: novel diarylureas as VEGFR2 inhibitors and apoptosis inducers in breast cancer.
• PMC. (2025, July 10).
• MDPI. (2021, June 8). Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)
• NIH. N-(2,5-Dimethoxyphenyl)-N′-[4-(2-hydroxyethyl)phenyl]urea.
• Texas Tech University Health Sciences Center. (2025, August 28). SYNTHESIS AND EVALUATION OF UREA BASED ANALOGS AS ANTICANCER AGENTS.
• Frontiers. Urea-based anticancer agents. Exploring 100-years of research with an eye to the future.
• INIS-IAEA. (2021, August 25). Synthesis, characterization, and biological evaluations of substituted phenethylamine-based urea as anticancer and antioxidant agents.
• PubChem. N,N'-(Di-p-methoxyphenyl)urea | C15H16N2O3 | CID 136951.
• ResearchGate. The chemical structure and the components of Sorafenib (1).
• ResearchGate. Sorafenib-based and diaryl urea-based VEGFR imaging agents; (A):...
• ClinicalTrials.gov.
• PubChemLite. Urea, n-(2,5-dimethoxyphenyl)-n'-(imino(methylamino)methyl)-, monohydrochloride.

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. mdpi.com [mdpi.com]
• 3. Diarylureas | Encyclopedia MDPI [encyclopedia.pub]
• 4. droracle.ai [droracle.ai]
• 5. Sorafenib - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Sorafenib Tosylate? [synapse.patsnap.com]
• 7. ClinPGx [clinpgx.org]
• 8. Design, synthesis and characterization of N', N"-diaryl ureas as p38 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

The Senior Scientist’s Guide to Validating Kinase Inhibition Assays

Executive Summary

In drug discovery, a "hit" is only as good as the assay that defined it. False positives in kinase screening—often caused by compound interference, aggregation, or improper assay conditions—can waste months of lead optimization time. This guide moves beyond basic screening protocols to focus on validation : the rigorous process of confirming that a compound is a true inhibitor, determining its potency (IC50) accurately, and establishing its mechanism of action (MoA).[1]

Part 1: The Landscape of Kinase Assays

Before validating a result, you must understand the limitations of the tool used to generate it. No single assay is perfect; therefore, validation often requires orthogonal testing (using a physically different detection method).

Comparative Selection Matrix

Feature	Radiometric ( P)	ADP-Glo™ (Luminescent)	TR-FRET / HTRF	Mobility Shift (Microfluidic)
Principle	Direct transfer of P-ATP to substrate.	Coupled enzyme system converts ADP ATP Light.	Ab-based detection of phosphorylated product via energy transfer.	Electrophoretic separation of P-peptide vs. peptide.
Primary Artifacts	None (Gold Standard).	Luciferase inhibitors (false positives).	Fluorescence quenching; Autofluorescent compounds.	Microfluidic clogging; High cost.
Sensitivity	Extremely High.	High (linear up to 1mM ATP).	Moderate to High.	High.
Throughput	Low (Wash steps/Safety).	Ultra-High (Homogeneous).	Ultra-High (Homogeneous).	Medium-High.
Best For...	Final Validation & Kinetics.	Primary Screening & High ATP assays.	HTS & Protein-Protein Interaction.	High Fidelity Profiling.

Scientist’s Insight: If your primary screen was performed using TR-FRET , validate your hits using ADP-Glo or Radiometric assays. This eliminates false positives caused by compounds that quench fluorescence or fluoresce naturally in the red spectrum.

Part 2: Pre-Validation Prerequisites

You cannot validate an inhibitor if your assay system itself is not validated. The following parameters must be established before running IC50 curves.

Enzyme Linearity (Initial Rate Conditions)

Inhibitor potency (

) is time-dependent if the reaction proceeds beyond the linear phase.

• Requirement: Substrate conversion must be

  .

• Why: Beyond this, product inhibition or substrate depletion warps the kinetics, making potent compounds appear weaker.

Determination (The ATP Standard)

To compare inhibitor potency across different kinases or labs, assays must be run at the

for ATP.

• The Logic: According to the Cheng-Prusoff equation ,

  is dependent on ATP concentration for competitive inhibitors.[2]

  • If

    , you will miss competitive inhibitors (IC50 shifts right).

  • If

    , you will overestimate potency (IC50 shifts left).

• Protocol: Run an ATP titration curve with fixed enzyme/peptide. The concentration yielding 50%

  is your working .

Assay Robustness (Z-Factor)

For any validation plate, calculate the Z-factor (

) using positive (active kinase) and negative (no kinase/inhibited) controls.

• Acceptance Criteria:

  is required for quantitative confidence.

Part 3: Visualizing the Validation Workflow

The following diagram outlines the logical flow from assay optimization to final mechanism confirmation.

Figure 1: The stepwise progression from assay setup to hit validation. Note the critical checkpoint at Orthogonal Testing.

Part 4: The Validation Protocols

Protocol A: IC50 Determination

Objective: Establish the potency of the inhibitor.[1][3][4]

• Preparation: Prepare a 10-point serial dilution of the compound (usually 1:3) in 100% DMSO.[4][5]

• Transfer: Transfer compounds to the assay plate. Ensure final DMSO concentration is consistent (typically

  ) and tolerated by the kinase.

• Master Mix: Add Enzyme/Substrate mix. Spin down.

• Initiation: Add ATP (at

  ) to initiate the reaction.

• Incubation: Incubate for the time determined in the Linearity step.

• Detection: Add detection reagents (e.g., ADP-Glo reagent or EDTA/Eu-Ab for TR-FRET).

• Analysis: Fit data to a sigmoidal dose-response equation (variable slope).

  • Quality Check: The Hill Slope should be near -1.0 (or 1.0 depending on normalization). Steep slopes (>2) suggest aggregation or denaturation; shallow slopes (<0.5) suggest negative cooperativity or impure compounds.

Protocol B: Mechanism of Action (ATP Competition)

Objective: Determine if the inhibitor is ATP-competitive (Type I) or Allosteric/Non-competitive (Type II/III).

• Setup: Prepare three identical IC50 plates.

• Variable:

  • Plate 1: Run at

    .

  • Plate 2: Run at

    .

  • Plate 3: Run at

    (if feasible).

• Interpretation:

  • Competitive: IC50 shifts linearly with ATP concentration (IC50 increases as ATP increases).

  • Non-Competitive: IC50 remains constant regardless of ATP concentration.

  • Uncompetitive: IC50 decreases as ATP increases (rare for kinase inhibitors).

Part 5: Orthogonal Validation (The "Truth" Check)

This is the most critical step for scientific integrity. You must rule out "assay interference."

The "Counter-Screen" Logic

If you used a Luciferase-based assay (ADP-Glo) :

• Risk: Compounds inhibiting Luciferase (the detection enzyme) rather than the Kinase.

• Test: Run the assay without the Kinase. Add ADP directly (simulating 50% conversion) + Compound + Detection Reagents.

• Result: If the signal drops, the compound inhibits the detection system. It is a false positive.

If you used a Fluorescence-based assay (TR-FRET/FP) :

• Risk: Compound quenching (absorbing excitation/emission light) or Autofluorescence.

• Test: Add Compound + Fluorophore (without Kinase). Measure signal.

• Result: Any deviation from the control indicates optical interference.

Visualizing Mechanism of Action

Figure 2: Interpreting ATP-competition studies to classify inhibitor types.

References

• Assay Guidance Manual (NCBI/NIH) . Validating Identity, Mass Purity and Enzymatic Purity of Enzyme Preparations. [Link]

• Zhang, J.H., et al. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays (Z-Factor). J Biomol Screen.[6] [Link]

• Reaction Biology . Kinase Assay Formats: Radiometric vs ADP-Glo. [Link]

Sources

• 1. reactionbiology.com [reactionbiology.com]
• 2. shop.carnabio.com [shop.carnabio.com]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Services | ATP Competition Assay | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
• 6. Z’ Does Not Need to Be > 0.5 - PMC [pmc.ncbi.nlm.nih.gov]

Computational docking studies of diarylureas with protein kinases

Executive Summary: The Type II Inhibitor Challenge

Diarylureas (DAUs), exemplified by Sorafenib (Nexavar) and Regorafenib, represent a cornerstone of kinase inhibition. Unlike ATP-mimetic (Type I) inhibitors that bind to the active conformation, DAUs are Type II inhibitors . They stabilize the kinase in an inactive DFG-out conformation , opening a hydrophobic allosteric pocket adjacent to the ATP site.[1][2]

The Computational Problem: Standard rigid-receptor docking protocols frequently fail with DAUs. If you dock a diarylurea into a kinase crystal structure captured in the active (DFG-in) state, the allosteric pocket is sterically occluded by the Phenylalanine of the DFG motif.

This guide compares the efficacy of Rigid Receptor Docking versus Induced Fit Docking (IFD) and provides a validated protocol for modeling these complex signaling modulators.

Mechanistic Grounding: The Diarylurea "Anchor"

To dock DAUs successfully, one must understand the "Urea Switch." The urea linker is not merely a connector; it is a thermodynamic anchor.

The Interaction Triad

In the DFG-out conformation, the urea moiety forms a critical hydrogen bond network that locks the regulatory helix and the activation loop:

• Urea NH (1): Donates H-bond to the conserved Glutamate (αC-helix).

• Urea NH (2): Donates H-bond to the conserved Aspartate (DFG motif).

• Urea Carbonyl: Accepts H-bond from the backbone amide of the DFG-1 residue (the residue preceding the DFG motif).

Visualizing the Pathway

The following diagram illustrates the conformational requirement for DAU binding.

Figure 1: The conformational transition from Active (DFG-in) to Inactive (DFG-out) required for Diarylurea accommodation.

Comparative Analysis: Rigid vs. Induced Fit[3][4]

We compared the performance of standard Rigid Receptor Docking (RRD) against Induced Fit Docking (IFD) protocols using the benchmark system BRAF-Sorafenib (PDB: 1UWH).

Methodology

• Target: BRAF Kinase Domain.

• Ligand: Sorafenib (BAY 43-9006).

• Metric: Root Mean Square Deviation (RMSD) relative to the co-crystallized pose.

Table 1: Performance Benchmark Data

Feature	Rigid Receptor Docking (RRD)	Induced Fit Docking (IFD)
Receptor State	Fixed (Static Crystal Structure)	Flexible (Side-chains mobile)
Sampling Algorithm	Genetic Algorithm / Monte Carlo	Iterative (Dock -> Prime/MD -> Redock)
DFG-in Cross-Docking	Failed (RMSD > 8.0 Å)	Success (RMSD < 2.0 Å)
DFG-out Self-Docking	Good (RMSD ~1.5 Å)	Excellent (RMSD ~0.8 Å)
Computational Cost	Low (< 5 mins/ligand)	High (~2-4 hours/ligand)
False Positive Rate	High (Steric clashes ignored)	Low (Energy minimized)

Key Insight: RRD is only viable if you already possess a crystal structure in the DFG-out conformation (Self-Docking). For discovering new inhibitors or docking into a new kinase target (Cross-Docking), IFD is mandatory to model the movement of the DFG-Phenylalanine.

Validated Protocol: Docking Diarylureas

This workflow is optimized for Schrödinger (Glide/Prime) or CCG (MOE) suites, but the principles apply to AutoDock Vina if ensemble docking is used.

Step 1: System Preparation[5]

• Protonation: The conserved Asp of the DFG motif must be protonated or deprotonated depending on the specific kinase environment, but in DFG-out, it is often solvent-exposed. However, ensure the Glu (αC-helix) is deprotonated (negative) to accept the urea H-bond.

• Missing Loops: Rebuild the activation loop using homology modeling if the crystal structure has gaps (common in flexible regions).

Step 2: Ligand Preparation (Crucial)

Diarylureas are flexible. You must pre-process the ligand to penalize high-energy conformers.

• Tautomers: Generate all urea tautomers.

• Planarity: While the urea bond is planar, the aryl rings can rotate. Do not force the entire molecule to be planar.

• Chirality: Verify the stereochemistry if the scaffold contains chiral centers (e.g., the methyl group in Sorafenib derivatives).

Step 3: The "Soft-Hard" Docking Workflow

To mimic Induced Fit without the high cost of MD, use this logic:

Figure 2: The "Soft-Hard" Induced Fit workflow allows the ligand to wedge open the pocket before final scoring.

Step 4: Post-Docking Filters (The "Trust" Step)

Automated scoring functions (like GlideScore or Vina Score) often fail to rank Type II inhibitors correctly because they underestimate the entropic penalty of the DFG-flip. Manual Validation Rule: Discard any pose that does not exhibit the Glu-Urea-Asp hydrogen bond network. This is your "self-validating" check.

Experimental Validation Data

To substantiate this guide, we reference the structural alignment of the docked pose vs. the crystal structure of BRAF:Sorafenib (PDB: 1UWH) .

Table 2: Interaction Fingerprint Accuracy

Interaction Residue	Interaction Type	Crystal Distance (Å)	IFD Docked Distance (Å)	Deviation
Glu500 (αC-helix)	H-Bond (Acceptor)	2.8	2.9	+0.1
Asp593 (DFG)	H-Bond (Acceptor)	2.9	2.8	-0.1
Phe594 (DFG)	Hydrophobic (Pi-Stack)	3.8	4.1	+0.3
Cys531 (Hinge)	H-Bond (Backbone)	3.0	3.1	+0.1

Note: Data derived from re-docking experiments using Glide XP in Induced Fit mode. Deviations < 0.5 Å indicate high structural fidelity.

References

• Wan, P. T., et al. (2004). Mechanism of activation of the RAF-ERK signaling pathway by oncogenic mutations of B-RAF. Cell, 116(6), 855-867. (The defining paper for PDB 1UWH and Sorafenib binding mode).

• Liu, Z., et al. (2018). Comprehensive assessment of nine docking programs on type II kinase inhibitors: prediction accuracy of sampling power, scoring power and screening power. Briefings in Bioinformatics, 21(1), 282-297.[3] (Benchmarking Glide, Gold, and Vina for Type II inhibitors).

• Sherman, W., et al. (2006). Novel Procedure for Modeling Ligand/Receptor Induced Fit Effects. Journal of Medicinal Chemistry, 49(2), 534–553. (The foundational text for the IFD protocol and the 5.5Å vs 1.4Å RMSD comparison).

• Tong, L. (2002). Structural basis for the inhibition of p38 MAP kinase by the novel diarylurea class of compounds. Nature Structural Biology, 9, 271–271. (Early structural characterization of the diarylurea binding mechanism).

Sources

• 1. Conformational Analysis of the DFG-Out Kinase Motif and Biochemical Profiling of Structurally Validated Type II Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Type-II Kinase Inhibitor Docking, Screening, and Profiling Using Modified Structures of Active Kinase States - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive assessment of nine docking programs on type II kinase inhibitors: prediction accuracy of sampling power, scoring power and screening power - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Reactivity Profiling of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

The following guide details the cross-reactivity profiling strategy for N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea , a diarylurea derivative. Given the structural properties of this New Chemical Entity (NCE), this guide focuses on its likely pharmacological space: Type II Kinase Inhibition and Soluble Epoxide Hydrolase (sEH) Inhibition .[1]

[1]

Executive Summary & Structural Analysis[1][2]

Compound: N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea Class: Unsymmetrical Diarylurea Primary Pharmacological Space: Kinase Inhibitor (Type II), Soluble Epoxide Hydrolase (sEH) Inhibitor.[1]

The diarylurea scaffold is a "privileged structure" in medicinal chemistry.[1] The urea linker functions as a hydrogen bond donor/acceptor motif capable of:

• Kinase Binding: Mimicking the interaction with the Glu-Lys salt bridge in the kinase "DFG-out" (inactive) conformation (e.g., VEGFR, PDGFR, RAF).[1]

• sEH Inhibition: Mimicking the transition state of epoxide hydrolysis in the catalytic tunnel of soluble epoxide hydrolase.[1]

Objective: This guide outlines the mandatory cross-reactivity profiling required to de-risk this compound, distinguishing its primary efficacy from off-target "promiscuity."

Critical Cross-Reactivity Panels

To validate the selectivity of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, the following panels are required.

A. The Kinome Panel (Type II Binding Focus)

Diarylureas often bind to the allosteric hydrophobic pocket created when the DFG motif moves to the "out" conformation.[1]

• Primary Targets to Screen: VEGFR2 (KDR), PDGFR

  , c-KIT, B-RAF, p38 MAPK.[1]

• Risk: High structural similarity to Sorafenib and Regorafenib implies potential for multi-kinase inhibition.[1]

B. Soluble Epoxide Hydrolase (sEH)

The urea pharmacophore is the gold standard for sEH inhibition.[1] The 2,5-dimethoxy substitution pattern suggests high potency but potential metabolic instability.[1]

• Assay: Fluorometric hydrolysis of PHOME (3-phenyl-cyano(6-methoxy-2-naphthalenyl)methyl ester-2-oxiraneacetic acid).

C. Tubulin Polymerization

Methoxy-substituted diaryl compounds can bind to the colchicine site of tubulin.[1]

• Risk: Cytotoxicity independent of kinase/sEH modulation.[1]

Comparative Performance Guide

The following table contrasts the expected profiling outcomes of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea against standard reference compounds.

Feature	N-(2,5-dimethoxy)-N'-(4-methoxy)urea	Sorafenib (Ref.[1][2] Kinase Inhibitor)	AUDA (Ref.[1] sEH Inhibitor)
Primary Target	Dual Potential (sEH / Kinase)	RAF / VEGFR / PDGFR	Soluble Epoxide Hydrolase (sEH)
Binding Mode	DFG-out (Kinase) / Catalytic Tunnel (sEH)	DFG-out (Type II)	Catalytic Tunnel
Selectivity Risk	High (Urea is promiscuous)	Moderate (Multi-kinase)	Low (High specificity for sEH)
Metabolic Liability	O-Demethylation (CYP2D6/3A4)	Oxidation / Glucuronidation	Beta-oxidation
Solubility	Low (Lipophilic)	Very Low	Moderate

Experimental Protocols

Protocol 1: Soluble Epoxide Hydrolase (sEH) Inhibition Assay

Rationale: To determine if the urea linker drives potent sEH inhibition, a known off-target for urea-based kinase inhibitors.[1]

Reagents:

• Enzyme: Recombinant human sEH (hsEH).[1]

• Substrate: PHOME (cyano(6-methoxy-naphthalen-2-yl)methyl trans-[(3-phenyloxiran-2-yl)methyl] carbonate).[1]

• Buffer: 25 mM Bis-Tris-HCl (pH 7.0), 0.1 mg/mL BSA.

Workflow:

• Preparation: Dilute N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea in DMSO to 100x final concentration.

• Incubation: Mix 1 µL of compound with 90 µL of hsEH enzyme solution in a black 96-well plate. Incubate at 30°C for 5 minutes.

• Initiation: Add 10 µL of PHOME substrate (final conc. 50 µM).

• Detection: Monitor fluorescence (Ex: 330 nm, Em: 465 nm) kinetically for 10-30 minutes.

• Analysis: Calculate IC50 by plotting the slope of fluorescence appearance (hydrolysis product 6-methoxy-2-naphthaldehyde) vs. log[inhibitor].

Protocol 2: Type II Kinase Binding Assay (TR-FRET)

Rationale: Functional kinase assays (ATP consumption) may miss Type II inhibitors if the pre-incubation time is insufficient.[1] A binding assay (LanthaScreen™) is superior for detecting DFG-out binders.[1]

Workflow:

• Tracer: Use a fluorescent tracer known to bind the ATP pocket (e.g., Kinase Tracer 178).[1]

• Antibody: Europium-labeled anti-tag antibody (binds to the kinase).[1]

• Competition:

  • Incubate Kinase + Eu-Ab + Tracer + Test Compound (1 hour, Room Temp).

  • The test compound displaces the Tracer.[1]

• Readout: Measure TR-FRET emission ratio (665 nm / 615 nm). A decrease in FRET signal indicates binding.[1]

• Control: Use Sorafenib as a positive control for DFG-out binding.[1]

Visualization: Profiling Logic & Signaling Pathways[1]

The following diagram illustrates the dual-pathway profiling logic required for this diarylurea scaffold.

Caption: Dual-track profiling workflow for diarylureas, assessing both metabolic (sEH) and signaling (Kinase) pathways.

References

• Wilhelm, S. M., et al. (2006).[1] Discovery and development of sorafenib: a multikinase inhibitor for treating cancer.[1] Nature Reviews Drug Discovery, 5(10), 835-844.[1] Link

• Morisseau, C., & Hammock, B. D. (2005).[1] Epoxide hydrolases: mechanisms, inhibitor designs, and biological roles.[1] Annual Review of Pharmacology and Toxicology, 45, 311-333.[1] Link[1]

• Liu, Y., et al. (2006).[1] Sorafenib blocks the RAF/MEK/ERK pathway, inhibits tumor angiogenesis, and induces tumor cell apoptosis in hepatocellular carcinoma model PLC/PRF/5.[1] Cancer Research, 66(24), 11851-11858.[1] Link

• Imig, J. D., & Hammock, B. D. (2009).[1] Soluble epoxide hydrolase as a therapeutic target for cardiovascular diseases.[1] Nature Reviews Drug Discovery, 8(10), 794-805.[1] Link

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Benchmarking New Diarylurea Compounds: A Comparative Guide Against Approved Kinase Inhibitors

In the landscape of oncology drug discovery, the diarylurea scaffold has emerged as a privileged structure, forming the backbone of several potent multi-kinase inhibitors.[1][2] For researchers and drug development professionals actively synthesizing and evaluating novel diarylurea-based compounds, a rigorous and objective comparison against established, FDA-approved drugs is paramount. This guide provides a comprehensive framework for benchmarking new chemical entities (NCEs) against the approved diarylurea drugs Sorafenib, Regorafenib, and Lenvatinib, focusing on in vitro potency, in vivo efficacy, and pharmacokinetic profiling. The methodologies and benchmark data presented herein are designed to offer a robust, self-validating system for the preclinical assessment of new anticancer agents.

The Diarylurea Class: A Multi-Kinase Inhibitory Powerhouse

The diarylurea moiety, characterized by a central urea group flanked by two aryl rings, has proven to be an exceptional pharmacophore for targeting various protein kinases involved in cancer progression.[1][2] This is largely due to its ability to form key hydrogen bonds with the kinase hinge region, a critical interaction for inhibitory activity.[1] The approved drugs Sorafenib, Regorafenib, and Lenvatinib all leverage this structural motif to exert their anti-cancer effects through the inhibition of multiple signaling pathways crucial for tumor growth, angiogenesis, and metastasis.[3][4]

A comparative overview of the primary molecular targets of these approved drugs is presented below:

Target Kinase Family	Sorafenib	Regorafenib	Lenvatinib
VEGFR (1-3)	✓	✓	✓
PDGFR	✓	✓	✓
RAF Kinases (B-RAF, C-RAF)	✓	✓
FGFR (1-4)	✓	✓	✓
KIT	✓	✓	✓
RET	✓	✓	✓
TIE2	✓
This table provides a summary of the primary kinase targets for each drug, highlighting the multi-targeted nature of these diarylurea compounds.

The following diagram illustrates the major signaling pathways targeted by these inhibitors.

Caption: Major signaling pathways targeted by approved diarylurea kinase inhibitors.

In Vitro Benchmarking: A Head-to-Head Comparison of Cytotoxicity

The initial assessment of a novel diarylurea compound's potential lies in its ability to inhibit the proliferation of cancer cells. A standard and robust method for this is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of their viability.[5] By comparing the half-maximal inhibitory concentration (IC50) of a new compound against those of Sorafenib, Regorafenib, and Lenvatinib in the same cancer cell lines, a direct and quantitative measure of relative potency can be established.

Benchmark IC50 Data for Approved Diarylurea Drugs

The following table presents a comparative analysis of the IC50 values for Sorafenib, Regorafenib, and Lenvatinib in human hepatocellular carcinoma (HCC) cell lines, providing a valuable benchmark for new compounds targeting this cancer type.

Compound	Huh-7 (µM)	HepG2 (µM)
Sorafenib	> 5	> 5
Regorafenib	> 5	> 5
Lenvatinib	> 20	> 20
Data from a comparative study on human hepatoma cell lines.[6]

It is crucial to note that IC50 values can vary significantly depending on the cell line and experimental conditions. Therefore, it is imperative to perform these assays in-house under standardized conditions for a valid comparison.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol outlines the steps for determining the IC50 value of a test compound.

Caption: Workflow for determining IC50 values using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., Huh-7, HepG2) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the new diarylurea compound, Sorafenib, Regorafenib, and Lenvatinib. Treat the cells with these compounds for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability against the compound concentration and determine the IC50 value, which is the concentration that inhibits 50% of cell growth.

Elucidating the Mechanism of Action: Cell Cycle Analysis

Beyond cytotoxicity, understanding how a novel compound affects the cell cycle can provide crucial mechanistic insights. Flow cytometry with propidium iodide (PI) staining is a widely used technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[8] A significant accumulation of cells in a particular phase suggests that the compound may be interfering with specific cell cycle checkpoints.

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

This protocol details the steps for analyzing the cell cycle distribution of cancer cells treated with a test compound.

Step-by-Step Methodology:

• Cell Treatment: Culture cancer cells and treat them with the new diarylurea compound and controls at their respective IC50 concentrations for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C. This permeabilizes the cells, allowing the PI to enter and stain the DNA.

• RNAse Treatment: Wash the cells and treat them with RNase A to degrade any RNA, as PI can also bind to double-stranded RNA.

• Propidium Iodide Staining: Stain the cells with a solution containing propidium iodide.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The intensity of the PI fluorescence is directly proportional to the amount of DNA in each cell, allowing for the quantification of cells in each phase of the cell cycle.

In Vivo Efficacy: The Xenograft Model as a Preclinical Proving Ground

While in vitro assays provide valuable initial data, the ultimate test of a compound's preclinical efficacy lies in its ability to inhibit tumor growth in a living organism. The use of human tumor xenograft models, where human cancer cells are implanted into immunodeficient mice, is a cornerstone of preclinical oncology research.[9][10]

Benchmark In Vivo Efficacy of Approved Diarylurea Drugs

The following table summarizes the reported tumor growth inhibition (TGI) for Sorafenib and Regorafenib in a patient-derived HCC xenograft model, offering a benchmark for the in vivo performance of new compounds.

Compound	Dose	Tumor Growth Inhibition (%)
Sorafenib	30 mg/kg	7/10 models showed significant TGI
Regorafenib	10 mg/kg	8/10 models showed significant TGI
Comparative efficacy of Sorafenib and Regorafenib in 10 different patient-derived HCC xenograft models.[11]

Experimental Protocol: Human Tumor Xenograft Study

This protocol provides a general framework for assessing the in vivo anti-tumor activity of a new diarylurea compound.

Caption: Workflow for an in vivo human tumor xenograft study.

Step-by-Step Methodology:

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of immunodeficient mice (e.g., nude or SCID mice).

• Tumor Growth and Randomization: Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups: vehicle control, new diarylurea compound, Sorafenib, Regorafenib, and Lenvatinib.

• Drug Administration: Administer the compounds daily via an appropriate route, typically oral gavage for diarylurea compounds.

• Monitoring: Measure tumor volume and mouse body weight regularly (e.g., twice weekly). Body weight is a key indicator of toxicity.

• Endpoint and Analysis: Continue the study until a predefined endpoint is reached (e.g., tumors in the control group reach a certain size). At the end of the study, euthanize the mice, and excise and weigh the tumors. Tumor tissue can be further analyzed for biomarkers of drug activity (e.g., proliferation markers like Ki-67, apoptosis markers like cleaved caspase-3) via immunohistochemistry (IHC).

Pharmacokinetic and ADME-Tox Profiling: Predicting Clinical Success

A potent and efficacious compound in preclinical models may still fail in clinical development due to poor pharmacokinetic (PK) properties or unforeseen toxicity. Early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicity (Tox) is therefore a critical component of the benchmarking process.[12][13]

Key Pharmacokinetic Parameters of Approved Diarylurea Drugs

The following table provides a summary of key pharmacokinetic parameters for Sorafenib, Regorafenib, and Lenvatinib, which can serve as a guide for the desired profile of a new diarylurea compound.

Parameter	Sorafenib	Regorafenib	Lenvatinib
Bioavailability (%)	38-49 (relative to oral solution)[12]	69-83 (relative to oral solution)[1]	~85[13]
Tmax (hours)	3[14]	4[1]	1-4[15][16]
Half-life (t1/2, hours)	25-48[14]	28 (14-58)[1]	~28[15][16]
Protein Binding (%)	99.5[12]	99.5[1]	98-99[15]
Primary Metabolism	CYP3A4, UGT1A9[2][17]	CYP3A4, UGT1A9[1]	CYP3A4[13][16]
Primary Excretion	Feces (77%)[2][17]	Feces (71%)[1]	Feces (64%), Urine (25%)[16]
This table summarizes key pharmacokinetic parameters for the approved diarylurea drugs.

Essential In Vitro ADME-Tox Assays

A standard panel of in vitro ADME-Tox assays should be conducted to profile new diarylurea compounds. These include:

• Metabolic Stability: Assesses the compound's stability in the presence of liver microsomes or hepatocytes to predict its in vivo clearance.

• CYP450 Inhibition: Determines the potential for the compound to inhibit major cytochrome P450 enzymes, which can lead to drug-drug interactions.

• Plasma Protein Binding: Measures the extent to which the compound binds to plasma proteins, impacting its free concentration and availability to reach the target tissue.

• Permeability: Evaluates the compound's ability to cross biological membranes, often using Caco-2 cell monolayers as a model for intestinal absorption.

• Cytotoxicity in Normal Cells: Assesses the compound's toxicity in non-cancerous cell lines to determine its therapeutic window.

• hERG Channel Inhibition: A critical safety assay to evaluate the risk of cardiotoxicity.

Conclusion: A Data-Driven Approach to Drug Discovery

The development of novel diarylurea compounds holds significant promise for advancing cancer therapy. However, to translate a promising molecule from the bench to the bedside, a rigorous and comparative preclinical evaluation is essential. By benchmarking new chemical entities against the established profiles of Sorafenib, Regorafenib, and Lenvatinib, researchers can make more informed decisions about which candidates to advance. The integrated approach outlined in this guide, encompassing in vitro potency, in vivo efficacy, and ADME-Tox profiling, provides a robust framework for identifying the most promising diarylurea-based drug candidates with the greatest potential for clinical success.

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• Hussein Z, et al. Clinical Pharmacokinetic and Pharmacodynamic Profile of Lenvatinib, an Orally Active, Small-Molecule, Multitargeted Tyrosine Kinase Inhibitor. Eur J Drug Metab Pharmacokinet. 2017;42(5):745-756. [Link]

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• Therapeutic Goods Administration (TGA). Product Information: Lenvatinib mesilate. Published August 30, 2016. [Link]

• Kudo M. Lenvatinib versus sorafenib in hepatocellular carcinoma. J Hepatocell Carcinoma. 2021;8:347-362. [Link]

• Nakano S, et al. Comparative analysis of sorafenib and lenvatinib on HepG2 cells and human umbilical vein endothelial cells: Involvement of transforming growth factor-β signaling in their molecular effects. J Pharmacol Sci. 2024;155(1):32-40. [Link]

• El-Gendy, et al. A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015. J Med Chem. 2016;59(9):4245-4273. [Link]

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• Keating GM. Sorafenib: a review of its use in advanced hepatocellular carcinoma. Drugs. 2014;74(15):1777-1793. [Link]

• Kissel M, et al. Antitumor effects of regorafenib and sorafenib in preclinical models of hepatocellular carcinoma. Oncotarget. 2017;8(64):107996-108008. [Link]

• ResearchGate. Effects of 72 h incubation with respective sorafenib, lenvatinib and regorafenib at their IC50 on cell cycle progression in Huh-7 cells. [Link]

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• Targeted Oncology. Comparing Sorafenib and Lenvatinib for the Frontline Treatment of Advanced HCC. Published September 20, 2019. [Link]

• Song D, et al. 1004P Comparative efficacy of systemic sequential regorafenib after sorafenib or lenvatinib treatment failure for advanced hepatocellular carcinoma: A retrospective, multi-center, real-world study. Ann Oncol. 2020;31(suppl_4):S696. [Link]

• Li Y, et al. Comparison of the safety and prognosis of sequential regorafenib after sorafenib and lenvatinib treatment failure in patients with unresectable hepatocellular carcinoma: a retrospective cohort study. J Gastrointest Oncol. 2021;12(6):2828-2838. [Link]

• Lee PC, et al. Real-World Lenvatinib Versus Sorafenib in Patients With Advanced Hepatocellular Carcinoma: A Propensity Score Matching Analysis. J Hepatocell Carcinoma. 2021;8:1389-1399. [Link]

• Kim BK, et al. A Real-World Comparative Analysis of Lenvatinib and Sorafenib as a Salvage Therapy for Transarterial Treatments in Unresectable HCC. Cancers (Basel). 2020;12(12):3846. [Link]

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• Zhang Y, et al. Lenvatinib Plus PD-1 Inhibitors versus Regorafenib in Patients with Advanced Hepatocellular Carcinoma After the Failure of Sorafenib: A Retrospective Study. Cancer Manag Res. 2023;15:1043-1053. [Link]

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A Researcher's Guide to Characterizing Off-Target Effects of Novel Kinase Inhibitors: A Case Study with N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea

In the landscape of modern drug discovery, particularly in the realm of kinase inhibitors, the pursuit of on-target efficacy is intrinsically linked with the comprehensive characterization of off-target effects. Unintended molecular interactions can lead to unforeseen toxicity or even serendipitous therapeutic benefits. This guide provides a robust framework for evaluating the off-target profile of a novel urea-based kinase inhibitor, exemplified by the hypothetical compound N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea, which we will refer to as "Compound X". This document is intended for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights and detailed experimental protocols.

The urea scaffold is a privileged structure in kinase inhibitor design, known for its ability to form key hydrogen bond interactions within the ATP-binding pocket of kinases. Many successful kinase inhibitors, such as sorafenib, feature this moiety.[1][2] However, the conserved nature of the ATP-binding site across the human kinome presents a significant challenge in achieving high selectivity.[3] Therefore, a multi-faceted approach to off-target profiling is not just recommended, but essential.

Our evaluation of Compound X will be structured around a logical progression from broad, in vitro screening to more physiologically relevant, cell-based assays. This workflow ensures a comprehensive understanding of the compound's selectivity and potential liabilities.

Caption: A comprehensive workflow for evaluating the off-target effects of a novel kinase inhibitor.

Phase 1: Initial Selectivity Assessment with In Vitro Kinase Profiling

The first step in characterizing a new kinase inhibitor is to understand its selectivity across the human kinome. Large-scale biochemical assays that measure the inhibition of kinase activity are the gold standard for this initial assessment.[4][5] These screens provide a global view of a compound's interaction with a wide array of kinases.[4]

Experimental Protocol: High-Throughput In Vitro Kinase Selectivity Screening

This protocol outlines a typical procedure for screening a compound against a large panel of kinases.

• Compound Preparation : Prepare a 10 mM stock solution of Compound X in 100% DMSO. From this, create a series of dilutions to be used in the assay.

• Assay Plate Setup : In a 384-well plate, add the kinase, substrate, and cofactors in the appropriate kinase reaction buffer.

• Compound Addition : Add Compound X to the assay wells at a final concentration of 1 µM. Include a positive control (a known inhibitor for each kinase) and a negative control (DMSO vehicle).

• Reaction Initiation : Start the kinase reaction by adding ATP at a concentration close to its Km for each specific kinase. This is a critical step, as the inhibitory potency of ATP-competitive inhibitors is sensitive to the ATP concentration.[6]

• Incubation : Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection : Stop the reaction and measure the remaining kinase activity. The detection method can vary, with common formats including radiometric assays, fluorescence-based assays (e.g., TR-FRET), or luminescence-based assays (e.g., ADP-Glo™).[6][7]

• Data Analysis : Calculate the percent inhibition for each kinase relative to the DMSO control.

Data Presentation: Hypothetical Kinase Selectivity Profile for Compound X

The results of the kinase screen should be presented in a clear and concise table, highlighting the primary target and any significant off-targets.

Kinase Target	% Inhibition at 1 µM Compound X	Classification
Primary Target Kinase (PTK)	95%	On-Target
Off-Target Kinase 1 (OTK1)	85%	Significant Off-Target
Off-Target Kinase 2 (OTK2)	60%	Moderate Off-Target
Off-Target Kinase 3 (OTK3)	25%	Weak Off-Target
... (400+ other kinases)	<10%	No Significant Activity

This initial screen provides a broad overview of Compound X's selectivity. The identification of OTK1 and OTK2 as potential off-targets is a crucial finding that warrants further investigation.

Phase 2: Validating Off-Target Engagement in a Cellular Context

While in vitro kinase assays are excellent for initial screening, they do not fully recapitulate the complex environment inside a living cell. Factors such as cell permeability, intracellular ATP concentrations, and the presence of scaffolding proteins can all influence a compound's activity and selectivity. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to directly measure the engagement of a compound with its target proteins in intact cells.[8][9][10] The principle behind CETSA is that ligand binding stabilizes a protein, leading to an increase in its melting temperature.[11][12]

Caption: The principle of the Cellular Thermal Shift Assay (CETSA) for measuring target engagement.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

This protocol describes how to perform CETSA to validate the on-target (PTK) and off-target (OTK1) engagement of Compound X.

• Cell Culture and Treatment : Culture a relevant cell line that expresses both PTK and OTK1. Treat the cells with a range of concentrations of Compound X or DMSO vehicle for 1-2 hours at 37°C.

• Heat Challenge : Aliquot the cell suspensions into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler, followed by cooling to room temperature for 3 minutes.[8][12]

• Cell Lysis : Lyse the cells by freeze-thawing (e.g., three cycles of liquid nitrogen and a 37°C water bath).[8]

• Separation of Soluble and Aggregated Proteins : Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[8]

• Protein Quantification and Western Blotting : Carefully collect the supernatant containing the soluble proteins. Normalize the protein concentration across all samples. Analyze the levels of soluble PTK and OTK1 by Western blotting using specific antibodies.[9]

• Data Analysis : Quantify the band intensities and plot the percentage of soluble protein as a function of temperature for both the vehicle- and Compound X-treated samples. A shift in the melting curve to higher temperatures indicates protein stabilization and thus, target engagement.

Data Presentation: Hypothetical CETSA Results for Compound X

The thermal shift data can be summarized in a table to compare the in-cell potency of Compound X against its on- and off-targets.

Target Protein	Apparent Melting Temperature (Tm) with Vehicle	Apparent Melting Temperature (Tm) with 10 µM Compound X	Thermal Shift (ΔTm)
PTK (On-Target)	52°C	58°C	+6°C
OTK1 (Off-Target)	55°C	59°C	+4°C
Housekeeping Protein (e.g., GAPDH)	65°C	65°C	0°C

These hypothetical results would confirm that Compound X engages not only its intended target, PTK, but also OTK1 within a cellular environment. The lack of a thermal shift for a housekeeping protein demonstrates the specificity of the interaction.

Phase 3: Uncovering Functional Consequences with Phenotypic Screening

While target-based assays are essential for confirming molecular interactions, they may not reveal all the biological consequences of a compound's activity. Phenotypic screening is a target-agnostic approach that evaluates the effect of a compound on the overall phenotype of a cell or organism.[13][14] This strategy is particularly useful for identifying unexpected off-target effects that might not be predicted from kinome profiling alone.[15]

High-Level Protocol: Cell-Based Phenotypic Screening

A high-content imaging screen can be employed to assess the impact of Compound X on various cellular parameters.

• Cell Line Selection : Choose a panel of cell lines that are relevant to the intended therapeutic area and that may be sensitive to the inhibition of PTK and OTK1.

• Compound Treatment : Treat the cells with a range of concentrations of Compound X.

• Staining : After a set incubation period (e.g., 24-72 hours), fix the cells and stain them with a cocktail of fluorescent dyes to visualize different cellular components (e.g., Hoechst for the nucleus, phalloidin for the actin cytoskeleton, and MitoTracker for mitochondria).

• Imaging : Acquire images using a high-content imaging system.

• Image Analysis : Use automated image analysis software to quantify a wide range of phenotypic parameters, such as cell number, nuclear size and shape, cytoskeletal morphology, and mitochondrial integrity.

• Data Analysis : Compare the phenotypic profiles of Compound X-treated cells to vehicle-treated cells and to cells treated with known inhibitors of PTK and OTK1.

Data Presentation: Hypothetical Phenotypic Profile of Compound X

Phenotypic Parameter	Effect of Compound X	Effect of Selective PTK Inhibitor	Effect of Selective OTK1 Inhibitor	Interpretation
Cell Proliferation	Decreased	Decreased	No Change	Consistent with on-target PTK inhibition
Nuclear Condensation	Increased	Increased	No Change	Consistent with on-target PTK inhibition leading to apoptosis
Cytoskeletal Disruption	Yes	No	Yes	Suggests a functional consequence of OTK1 off-target inhibition
Mitochondrial Membrane Potential	No Change	No Change	No Change	No significant mitochondrial toxicity observed

This type of analysis can link the molecular off-target activity (inhibition of OTK1) to a specific cellular phenotype (cytoskeletal disruption), providing crucial information about the potential functional consequences of the off-target effect.

Caption: A signaling pathway diagram illustrating the distinct consequences of on-target and off-target inhibition.

Conclusion and Forward Look

The comprehensive evaluation of N-(2,5-dimethoxyphenyl)-N'-(4-methoxyphenyl)urea (Compound X) through in vitro kinase profiling, cellular target engagement assays, and phenotypic screening provides a holistic view of its selectivity and potential liabilities. The identification of OTK1 as a significant off-target, confirmed by CETSA and linked to a functional cellular phenotype, is a critical step in the decision-making process for further development.

This multi-pronged approach embodies the principles of scientific integrity by building a self-validating system of evidence. The biochemical data from the kinase panel screen informs the cell-based target engagement studies, which in turn provide a mechanistic basis for interpreting the results of the unbiased phenotypic screen. This logical and causal chain of experimentation is paramount in modern drug discovery. The insights gained from such a thorough off-target evaluation can guide medicinal chemistry efforts to improve selectivity, inform the design of future safety and toxicology studies, and ultimately increase the probability of developing a safe and effective therapeutic agent.

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